Alogliptin impurity 7-d3

Core Science & Biosynthesis

An In-depth Technical Guide to Alogliptin Impurity 7-d3: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Alogliptin Impurity 7-d3, a deuterated isotopic labeled version of a known impurity of the antidiabetic drug Alogliptin. This document is intended for researchers, scientists, and professionals in drug development and quality control, offering detailed information on its chemical structure, properties, and analytical methodologies.

Introduction to Alogliptin and its Impurities

Alogliptin is a potent and selective inhibitor of the dipeptidyl peptidase-4 (DPP-4) enzyme, used for the treatment of type 2 diabetes mellitus.[1][2] As with any pharmaceutical compound, the manufacturing process of Alogliptin can lead to the formation of impurities that need to be carefully monitored and controlled to ensure the safety and efficacy of the final drug product. One such process-related impurity is Alogliptin Impurity 7. The deuterated form, Alogliptin Impurity 7-d3, serves as an internal standard for pharmacokinetic studies and in the development of sensitive analytical methods.[3]

Chemical Structure and Identification

Alogliptin Impurity 7 is identified as (S)-(+)-3-Aminopiperidine.[4] Consequently, Alogliptin Impurity 7-d3 is the deuterated analogue of this compound. While the exact position of the three deuterium atoms can vary depending on the synthetic route, they are typically introduced at positions less susceptible to exchange, such as on the piperidine ring. For the purpose of this guide, a possible structure for Alogliptin Impurity 7-d3 is presented.

Table 1: Chemical Identification of Alogliptin Impurity 7 and its d3-Isotopologue

Identifier	Alogliptin Impurity 7	Alogliptin Impurity 7-d3 (Inferred)
Systematic Name	(S)-Piperidin-3-amine	(S)-Piperidin-3-amine-d3
Synonyms	(S)-(+)-3-Aminopiperidine	Deuterated (S)-(+)-3-Aminopiperidine
CAS Number	80918-66-7 (free base)[5]	Not available
Molecular Formula	C5H12N2[5]	C5H9D3N2
Molecular Weight	100.16 g/mol [5]	103.18 g/mol

Physicochemical Properties

The physicochemical properties of Alogliptin Impurity 7-d3 are expected to be very similar to its non-deuterated counterpart, with minor differences in properties sensitive to isotopic substitution. The properties of the commonly available dihydrochloride salt of (S)-3-Aminopiperidine are also included for reference.

Table 2: Physicochemical Properties of Alogliptin Impurity 7 and its Dihydrochloride Salt

Property	(S)-(+)-3-Aminopiperidine	(S)-(+)-3-Aminopiperidine Dihydrochloride
Appearance	-	Solid[6][7]
Melting Point	-	190-195 °C[8], 230 °C (dec.)[6]
Boiling Point	-	241.9 °C at 760 mmHg[8]
Solubility	-	-
Optical Activity	[α]/D +32.0±3°, c = 1 in DMF (for Boc-protected form)[9]	-

Synthesis and Isotopic Labeling

The synthesis of (S)-3-aminopiperidine can be achieved through various stereoselective routes, often starting from chiral precursors like D-glutamic acid or through the resolution of a racemic mixture.[10] The introduction of deuterium atoms to create Alogliptin Impurity 7-d3 can be accomplished by using deuterated reagents during the synthesis. For example, reduction steps using deuterium gas (D2) with a suitable catalyst or deuterated reducing agents like sodium borodeuteride (NaBD4) or lithium aluminum deuteride (LiAlD4) can be employed.

A general synthetic approach could involve the reduction of a suitable pyridine precursor. For instance, the catalytic hydrogenation of N-acetyl-3-aminopyridine can yield the piperidine ring.[10] Utilizing deuterium gas in this step would lead to the incorporation of deuterium atoms onto the ring.

Logical Relationship and Formation Pathway

Alogliptin Impurity 7 is a starting material or a degradation product in the synthesis of Alogliptin. The core structure of Alogliptin contains a (R)-3-aminopiperidin-1-yl moiety. The presence of the (S)-enantiomer as an impurity can arise from the use of non-enantiopure starting materials or from racemization during the synthesis.

References

• 1. Alogliptin Impurities | SynZeal [synzeal.com]
• 2. Alogliptin | C18H21N5O2 | CID 11450633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN111253324A - A kind of preparation method of alogliptin impurity - Google Patents [patents.google.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. (S)-piperidin-3-amine | C5H12N2 | CID 855017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Aminopiperidine 97 138060-07-8 [sigmaaldrich.com]
• 7. (S)-3-Aminopiperidine dihydrochloride | CymitQuimica [cymitquimica.com]
• 8. (S)-3-Aminopiperidine dihydrochloride | CAS#:334618-07-4 | Chemsrc [chemsrc.com]
• 9. (S)-(+)-3-Amino-1-Boc-piperidine = 98.0 TLC 625471-18-3 [sigmaaldrich.com]
• 10. WO2011160037A2 - Process for the preparation of a single enantiomer of 3-aminopiperidine dihydrochloride - Google Patents [patents.google.com]

Technický průvodce syntézou a charakterizací nečistoty 7-d3 alogliptinu

Pro: Výzkumníky, vědce a odborníky v oblasti vývoje léčiv

Tento technický průvodce poskytuje hloubkový přehled syntézy a charakterizace nečistoty 7-d3 alogliptinu. Tento dokument je určen pro výzkumníky, vědce a odborníky v oblasti vývoje léčiv a jeho cílem je nabídnout komplexní zdroj informací pro pochopení a replikaci syntézy a analýzy této specifické deuterované nečistoty.

Úvod

Alogliptin je perorální antidiabetikum, které působí jako inhibitor dipeptidylpeptidázy-4 (DPP-4) a používá se k léčbě diabetu 2. typu. Během syntézy a skladování alogliptinu mohou vznikat různé nečistoty, které je nutné pečlivě monitorovat a kontrolovat, aby byla zajištěna bezpečnost a účinnost léčivého přípravku. Nečistota 7 alogliptinu, (R)-6-(3-aminopiperidin-1-yl)-1',3-dimethyl-2H-[1,4'-bipyrimidin]-2,2',4,6'(1'H,3H,3'H)-tetraon, je jednou z procesních nečistot.[1][2]

Deuterované analogy farmaceutických standardů, jako je nečistota 7-d3 alogliptinu, jsou cennými nástroji v různých fázích vývoje léčiv. Nejčastěji se používají jako interní standardy v bioanalytických metodách, jako je kapalinová chromatografie s hmotnostní spektrometrií (LC-MS), pro přesnou kvantifikaci mateřské sloučeniny v biologických matricích.[3][4]

Tento průvodce podrobně popisuje navrženou syntetickou cestu pro nečistotu 7-d3 alogliptinu a komplexní charakterizační techniky pro ověření její struktury a čistoty.

Syntéza nečistoty 7-d3 alogliptinu

Navržená syntéza nečistoty 7-d3 alogliptinu vychází z modifikace známých postupů pro syntézu alogliptinu a jeho nečistot, přičemž v klíčovém kroku je zavedeno deuteriem značené činidlo.

Navržená syntetická cesta

Syntéza zahrnuje několik klíčových kroků, které jsou znázorněny v následujícím diagramu. Zavedení deuteria je dosaženo použitím deuterovaného prekurzoru v rané fázi syntézy.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. htsbiopharma.com [htsbiopharma.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. resolvemass.ca [resolvemass.ca]

Alogliptin impurity 7-d3 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Alogliptin Impurity 7-d3, a deuterated isotopologue of a known Alogliptin dimer impurity. This document compiles available data on its identity, and analytical methodologies for its characterization and quantification.

Identity and Chemical Properties

Alogliptin Impurity 7 is identified as a dimeric process impurity of Alogliptin. The deuterated version, Alogliptin Impurity 7-d3, is the deuterium-labeled analogue of (R)-2-((6-(3-((3-(2-cyanobenzyl)-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)amino)piperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile. Reference standards for this impurity are used in analytical method development and validation for Alogliptin drug substance and product, ensuring quality control.[1]

Table 1: Chemical and Physical Properties of Alogliptin Dimer Impurity (Non-deuterated)

Parameter	Value	Reference
Chemical Name	(R)-2-((6-(3-((3-(2-cyanobenzyl)-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)amino)piperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile	[1][2]
Synonyms	Alogliptin Benzoate Dimer Impurity, Alogliptin Dimer
CAS Number	1268836-55-0	[1][2]
Molecular Formula	C₃₁H₃₀N₈O₄
Molecular Weight	578.6 g/mol
Typical Purity	≥98% (as per typical supplier Certificate of Analysis)
Appearance	White to off-white solid (typical)
Solubility	Soluble in DMSO, Methanol

Note: Data for the non-deuterated form is presented. The molecular weight of the d3 variant would be correspondingly higher.

Potential Synthesis Pathway

The formation of dimer impurities can occur during the synthesis of the active pharmaceutical ingredient (API). A potential pathway for the formation of the Alogliptin dimer impurity is proposed below. This pathway is based on the known synthesis of Alogliptin and general mechanisms of impurity formation.

Caption: Plausible synthetic pathway for the formation of Alogliptin dimer impurity.

Analytical Methodologies

The following are detailed experimental protocols for the identification and quantification of Alogliptin impurities, which can be adapted for Alogliptin Impurity 7-d3.

A stability-indicating HPLC method is crucial for the separation and quantification of process-related impurities and degradation products of Alogliptin.

Table 2: HPLC Method Parameters

Parameter	Condition
Column	Kromasil C18 (250 x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Perchloric acid in water (pH adjusted to 3.0 with triethylamine)
Mobile Phase B	Acetonitrile
Gradient	Time (min)
0
10
20
25
30
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	277 nm
Injection Volume	10 µL
Diluent	Mobile Phase A: Acetonitrile (50:50, v/v)

This method is based on a published procedure for Alogliptin and its impurities and may require optimization for the specific d3-dimer impurity.[3]

LC-MS/MS is a powerful technique for the structural confirmation of impurities.

Table 3: LC-MS/MS Method Parameters

Parameter	Condition
LC System	Agilent 1200 series or equivalent
Column	Hypersil Gold Thermo Scientific C18 (250 cm × 4.6 mm) 5 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	582.6 (for d3-dimer, [M+H]⁺)
Product Ions (m/z)	To be determined by infusion and fragmentation studies
Collision Energy	To be optimized for specific transitions

The precursor ion for the d3-dimer is predicted based on the non-deuterated molecular weight. Specific product ions would need to be determined experimentally.[4]

NMR spectroscopy is essential for the definitive structural elucidation of impurities.

Table 4: NMR Parameters

Parameter	Condition
Spectrometer	400 MHz or higher
Solvent	DMSO-d₆ or CDCl₃
Experiments	¹H NMR, ¹³C NMR, COSY, HSQC, HMBC
Reference	Tetramethylsilane (TMS) at 0.00 ppm

Detailed spectral data (chemical shifts, coupling constants) would be provided on a supplier's Certificate of Analysis.

Experimental Workflow

The following diagram illustrates a typical workflow for the identification and quantification of Alogliptin Impurity 7-d3 in a drug substance sample.

Caption: Analytical workflow for Alogliptin Impurity 7-d3.

Disclaimer: This document is intended for informational purposes for research and development professionals. The experimental protocols provided are based on published literature and may require optimization for specific applications. A Certificate of Analysis from the supplier should be consulted for definitive quantitative data and detailed analytical results for a specific batch of Alogliptin Impurity 7-d3.

References

• 1. Alogliptin Benzoate Dimer Impurity | 1268836-55-0 | SynZeal [synzeal.com]
• 2. veeprho.com [veeprho.com]
• 3. Characterization of process-related impurities including forced degradation products of alogliptin benzoate and the development of the corresponding reversed-phase high-performance liquid chromatography method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and Validation of an HPLC Method for Determination of Antidiabetic Drug Alogliptin Benzoate in Bulk and Tablets - PMC [pmc.ncbi.nlm.nih.gov]

Alogliptin impurity 7-d3 CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Alogliptin impurity 7-d3, a deuterated stable isotope of a known Alogliptin impurity. This document is intended to be a valuable resource for researchers and professionals involved in the development and quality control of Alogliptin.

Core Compound Identification

Alogliptin impurity 7-d3 has been definitively identified with the following chemical nomenclature and identifiers. It is crucial to note that the term "Alogliptin Impurity 7" can be ambiguous, with different suppliers attributing it to various chemical structures. The information herein pertains specifically to the deuterated dimer impurity.

Identifier	Value
Chemical Name	(R)-2-((6-(3-((3-(2-cyanobenzyl)-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)amino)piperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile-d3
CAS Number	2714473-43-3[1][2]
Molecular Formula	C₃₁H₂₇D₃N₈O₄[1]
Molecular Weight	581.64 g/mol [1]

The unlabeled counterpart of this impurity is also known as Alogliptin Benzoate Dimer Impurity.

Identifier	Value
Chemical Name	(R)-2-((6-(3-((3-(2-cyanobenzyl)-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)amino)piperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile
CAS Number	1268836-55-0[3][4][5][6]
Molecular Formula	C₃₁H₃₀N₈O₄[6]
Molecular Weight	578.6 g/mol [6]

Quantitative Data

Quantitative data for Alogliptin impurity 7-d3 is primarily available through suppliers of analytical reference standards. While specific batch data may vary, the following provides a general overview.

Parameter	Typical Specification
Purity	≥98% (by HPLC)
Deuterium Incorporation	≥99%
Storage	-20°C for long-term storage
Shipping	Ambient temperature

Note: It is recommended to obtain a batch-specific Certificate of Analysis for precise quantitative data.

Experimental Protocols

Synthesis of Alogliptin Impurities (General Procedure)

• Starting Material: Utilizing an appropriate uracil derivative as the initial raw material.

• Alkylation: Reaction with 2-cyanobenzyl bromide under alkaline conditions.

• Substitution: Subsequent reaction with (R)-3-aminopiperidine dihydrochloride.

• Purification: A series of extraction and recrystallization steps are employed to isolate and purify the final impurity. The formation of dimer impurities is a known challenge in the synthesis of Alogliptin, and purification often involves pH adjustments and extractions to remove them.[7]

A patent (CN111253324A) describes a multi-step synthesis for Alogliptin impurities starting from a compound 'A' which is reacted with benzyl halide, followed by reactions with sodium methoxide, catalytic hydrogenation, nucleophilic substitution, and chlorination to yield the desired impurities.[8]

Analytical Method for Impurity Profiling

A stability-indicating High-Performance Liquid Chromatography (HPLC) method has been developed for the separation and quantification of Alogliptin and its process-related impurities.[9] While this method was not specifically developed for the deuterated dimer, the principles are applicable for its analysis.

• Column: Kromasil C18 (250 x 4.6 mm, 5 µm)[9]

• Mobile Phase: A gradient elution using a mixture of 0.1% perchloric acid (pH adjusted to 3.0 with triethylamine) and acetonitrile.[9]

• Detection: UV detection.

• Validation: The method has been validated for linearity, precision, accuracy, sensitivity, and robustness.[9]

This method is suitable for the quality control and analytical method development for Alogliptin and its impurities.[3][5][10]

Signaling Pathway and Logical Relationships

Alogliptin's Mechanism of Action

Alogliptin is a selective inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4). The inhibition of DPP-4 is the core of its therapeutic effect in type 2 diabetes. The following diagram illustrates the signaling pathway.

Caption: Alogliptin's DPP-4 inhibition pathway.

Experimental Workflow for Impurity Analysis

The following diagram outlines a typical workflow for the analysis of Alogliptin impurities in a research or quality control setting.

Caption: General workflow for Alogliptin impurity analysis.

This guide provides a foundational understanding of Alogliptin impurity 7-d3. For further in-depth research and development, it is recommended to consult the referenced literature and obtain specific product documentation from suppliers.

References

• 1. clearsynth.com [clearsynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemwhat.com [chemwhat.com]
• 4. veeprho.com [veeprho.com]
• 5. Naarini Molbio Pharma [naarini.com]
• 6. Alogliptin Benzoate Dimer Impurity | 1268836-55-0 | SynZeal [synzeal.com]
• 7. CN104592195A - A preparing process of alogliptin benzoate - Google Patents [patents.google.com]
• 8. CN111253324A - A kind of preparation method of alogliptin impurity - Google Patents [patents.google.com]
• 9. Characterization of process-related impurities including forced degradation products of alogliptin benzoate and the development of the corresponding reversed-phase high-performance liquid chromatography method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Naarini Molbio Pharma [naarini.com]

The Gold Standard: A Deep Dive into the Role of Deuterated Standards in Pharmaceutical Analysis

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the rigorous landscape of pharmaceutical analysis, achieving the highest degree of accuracy and precision is not just a goal, but a necessity. The quantitative bioanalysis of drug candidates and their metabolites provides the foundational data for critical decisions throughout the drug development pipeline. In this context, the use of deuterated internal standards has emerged as the gold standard, offering unparalleled reliability, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) applications. This technical guide provides an in-depth exploration of the core principles, experimental protocols, and profound impact of deuterated standards in modern pharmaceutical analysis.

The Core Principle: Isotope Dilution Mass Spectrometry

The power of deuterated standards lies in the principle of Isotope Dilution Mass Spectrometry (IDMS). A deuterated standard is a version of the analyte molecule where one or more hydrogen atoms have been replaced by their stable, heavier isotope, deuterium. This subtle modification increases the mass of the molecule, allowing it to be distinguished from the native analyte by a mass spectrometer.[1][2]

Crucially, the deuterated standard is chemically identical to the analyte. This means it exhibits the same behavior during every step of the analytical process, including extraction, chromatography, and ionization.[2] By adding a known amount of the deuterated standard to a sample at the very beginning of the workflow, it effectively becomes a perfect mimic of the analyte. Any sample loss or variation in instrument response will affect both the analyte and the deuterated standard equally. Consequently, by measuring the ratio of the analyte to the deuterated standard, these variations are normalized, leading to highly accurate and precise quantification.[1]

Unmatched Advantages in Bioanalysis

The use of deuterated internal standards offers significant advantages over other types of internal standards, such as structurally similar analogs. These benefits translate to more robust and reliable bioanalytical data, which is essential for regulatory submissions and confident decision-making in drug development.[3][4]

Stable isotope-labeled internal standards (SIL-IS), including deuterated standards, are the first choice for quantitative bioanalytical LC-MS assays as they generally yield superior assay performance.[5][6] While SIL-IS with identical chemical properties to the analyte can sometimes mask issues with stability, recovery, and ion suppression, their ability to accurately reflect the analyte's behavior is a significant advantage.[5][7]

Quantitative Performance Comparison

The superiority of deuterated internal standards is evident in the improved accuracy and precision of bioanalytical methods. The following tables summarize comparative data, demonstrating the enhanced performance when using deuterated standards versus analog internal standards.

Parameter	Deuterated Internal Standard	Analog Internal Standard	Key Observation
Accuracy (% Bias)	Closer to nominal value (e.g., 100.3%)	May show significant deviation (e.g., 96.8%)	Deuterated standards provide a more accurate measurement of the true analyte concentration.[1]
Precision (%CV)	Typically lower (e.g., < 10%)	Can be higher (e.g., > 15%)	The use of a deuterated standard results in significantly better precision and reproducibility.[4]
Matrix Effect Compensation	High	Low to Moderate	Deuterated standards co-elute with the analyte and experience the same degree of ion suppression or enhancement, leading to effective normalization.

Table 1: General Performance Comparison of Internal Standards

Analyte	Internal Standard Type	Matrix	Accuracy (% Recovery)	Precision (%RSD)	Reference
Everolimus	Deuterated	Whole Blood	98.5 - 102.3	2.1 - 4.5	[2]
Everolimus	Analog	Whole Blood	95.2 - 105.1	3.4 - 7.8	[2]
Imidacloprid	Deuterated	Cannabis Flower	Within ± 15%	< 10%	[8]
Imidacloprid	Analog	Cannabis Flower	> 60% deviation	> 50%	[8]

Table 2: Specific Examples of Assay Performance

Experimental Protocols: A Practical Guide

The effective implementation of deuterated standards requires robust and well-defined experimental protocols. Below are detailed methodologies for common sample preparation techniques used in pharmaceutical analysis.

Protein Precipitation for Plasma Samples

This protocol is a rapid and straightforward method for removing proteins from biological samples like plasma.

Materials:

• Plasma sample

• Deuterated internal standard spiking solution

• Acetonitrile (ACN), ice-cold

Procedure:

• Aliquoting: To 100 µL of the plasma sample in a microcentrifuge tube, add 10 µL of the deuterated internal standard spiking solution.

• Precipitation: Add 300 µL of ice-cold acetonitrile to the sample.

• Vortexing: Vortex the tube vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[3]

Liquid-Liquid Extraction (LLE) for Plasma Samples

LLE is a sample preparation technique that separates analytes from interferences by partitioning them between two immiscible liquid phases.

Materials:

• Plasma sample

• Deuterated internal standard working solution (ISWS)

• 1 M Ammonium formate (pH 3)

• Methyl tert-butyl ether (MTBE)

Procedure:

• Sample Preparation: Mix 100 µL of the plasma sample with 50 µL of the deuterated internal standard working solution and 50 µL of 1 M ammonium formate (pH 3).

• Extraction: Add 650 µL of MTBE to the mixture and shake for 20 minutes.

• Phase Separation: Centrifuge the sample to separate the organic and aqueous layers.

• Supernatant Transfer: Transfer approximately 420 µL of the organic layer (supernatant) to a clean microtube.

• Evaporation: Evaporate the organic solvent to dryness.

• Reconstitution: Reconstitute the dried extract in 200 µL of a suitable solvent mixture (e.g., 40% acetonitrile/60% water).

• Analysis: Inject a 5 µL aliquot of the reconstituted extract into the LC-MS/MS system.[9]

Visualizing Workflows and Pathways

Diagrams are powerful tools for understanding complex processes. The following visualizations, created using the DOT language, illustrate key workflows and concepts related to the use of deuterated standards.

Caption: A typical bioanalytical workflow utilizing a deuterated internal standard.

Caption: The principle of isotope dilution mass spectrometry.

Elucidating Drug Metabolism Pathways

Deuterated standards are also invaluable tools in drug metabolism studies. By introducing a deuterated version of a drug, researchers can trace its metabolic fate and identify the resulting metabolites. The kinetic isotope effect, where the C-D bond is stronger than the C-H bond, can slow down metabolism at the site of deuteration, helping to elucidate metabolic pathways.

The following diagram illustrates a simplified metabolic pathway for a hypothetical drug, "DrugX," mediated by the Cytochrome P450 enzyme CYP3A4.

References

• 1. benchchem.com [benchchem.com]
• 2. Hydrogen-Deuterium Exchange Mass Spectrometry for Investigation of Backbone Dynamics of Oxidized and Reduced Cytochrome P450cam - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. researchgate.net [researchgate.net]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. spectroscopyeurope.com [spectroscopyeurope.com]
• 8. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacopeial Landscape of Alogliptin and Its Related Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacopeial standards and analytical methodologies for Alogliptin and its related compounds. While direct access to the full official monographs from the United States Pharmacopeia (USP), European Pharmacopoeia (EP), and Japanese Pharmacopoeia (JP) is restricted, this document synthesizes information from publicly available regulatory documents and peer-reviewed scientific literature to offer a thorough understanding of the control of impurities in Alogliptin.

Introduction to Alogliptin and its Impurities

Alogliptin is a potent and selective inhibitor of the dipeptidyl peptidase-4 (DPP-4) enzyme, used for the treatment of type 2 diabetes mellitus.[1][2] As with any pharmaceutical active ingredient, the purity of Alogliptin is critical to its safety and efficacy. Impurities can arise from the manufacturing process (process-related impurities) or from the degradation of the drug substance over time (degradation products).[3][4] Regulatory bodies worldwide, through their respective pharmacopeias, establish stringent limits for these impurities.

While specific quantitative limits from the USP, EP, and JP monographs for Alogliptin are not publicly available, the United States Pharmacopeia does have an official monograph for Alogliptin Benzoate. The European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have approved Alogliptin, indicating that a comprehensive set of specifications for its purity is in place.[5][6][7][8]

Alogliptin Related Compounds

Several related compounds of Alogliptin have been identified and characterized in the scientific literature. These are crucial for method development, validation, and routine quality control. The table below summarizes some of the known Alogliptin related compounds.

Compound Name	Type	Molecular Formula	Molecular Weight
(S)-Alogliptin	Enantiomeric Impurity	C₁₈H₂₁N₅O₂	339.39 g/mol
N-Acetyl Alogliptin	Metabolite / Impurity	C₂₀H₂₃N₅O₃	381.43 g/mol
Alogliptin N-oxide	Degradation Product	C₁₈H₂₁N₅O₃	355.39 g/mol
Dehydrated Alogliptin	Degradation Product	C₁₈H₁₉N₅O	321.38 g/mol
2-((6-chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile	Process Impurity	C₁₄H₁₀ClN₃O₂	287.70 g/mol
2-((6-(3-aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzoic acid	Degradation Product	C₁₈H₂₂N₄O₄	358.39 g/mol

This table is not exhaustive and represents compounds identified in various research studies. The official pharmacopeial monographs would contain the definitive list of specified impurities.

Analytical Methodologies for Impurity Profiling

High-Performance Liquid Chromatography (HPLC) is the predominant analytical technique for the separation and quantification of Alogliptin and its related compounds. Several stability-indicating HPLC methods have been developed and validated. Below are detailed experimental protocols from a published study, serving as a representative example.[3][4]

Example HPLC Method for Alogliptin and Related Compounds[3]

• Chromatographic System:

  • Column: Kromasil C18 (250 mm × 4.6 mm, 5 µm)

  • Mobile Phase:

    • Mobile Phase A: 0.1% perchloric acid (pH adjusted to 3.0 with triethylamine)

    • Mobile Phase B: Acetonitrile

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	90	10
    10	70	30
    25	40	60
    30	20	80
    35	90	10

    | 40 | 90 | 10 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 275 nm

  • Injection Volume: 10 µL

• Sample Preparation:

  • Standard Solution: A solution of Alogliptin Benzoate reference standard of known concentration is prepared in the mobile phase.

  • Sample Solution: The drug substance or a crushed tablet powder is accurately weighed and dissolved in the mobile phase to a known concentration.

  • Resolution Solution: A solution containing Alogliptin and known related compounds is prepared to verify the system suitability.

Visualizing Relationships and Workflows

Relationship between Alogliptin and its Related Compounds

The following diagram illustrates the relationship between Alogliptin and some of its key related compounds, including process impurities and degradation products.

Caption: Relationship between Alogliptin and its impurities.

General Workflow for Pharmacopeial Analysis of Alogliptin

This diagram outlines a typical workflow for the analysis of Alogliptin and its related compounds according to pharmacopeial standards.

Caption: General analytical workflow for Alogliptin impurity testing.

Conclusion

The control of related compounds is a critical aspect of ensuring the quality, safety, and efficacy of Alogliptin. While the specific acceptance criteria are detailed within the official pharmacopeial monographs of the USP, EP, and JP, this guide provides a foundational understanding of the known impurities and the analytical methodologies employed for their control. For definitive compliance, it is essential for researchers and drug development professionals to consult the current official editions of the relevant pharmacopeias. The continued development of robust analytical methods will be vital in maintaining the high standards of quality for Alogliptin and its formulations.

References

• 1. Alogliptin | C18H21N5O2 | CID 11450633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Alogliptin - Wikipedia [en.wikipedia.org]
• 3. Characterization of process-related impurities including forced degradation products of alogliptin benzoate and the development of the corresponding reversed-phase high-performance liquid chromatography method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation and characterization of related substances in alogliptin benzoate by LC-QTOF mass spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vipidia | European Medicines Agency (EMA) [ema.europa.eu]
• 6. Diabetes Drug Alogliptin, Plus Combos, Near EU Approval [medscape.com]
• 7. Drug Approval Package: Brand Name (Generic Name) NDA # [accessdata.fda.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]

Sourcing and Availability of Deuterated Alogliptin Impurities: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the sourcing and availability of deuterated impurities of Alogliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor. A significant challenge in this area is the lack of a universally recognized, official chemical structure for "Alogliptin Impurity 7." This ambiguity necessitates a broader approach to sourcing related deuterated compounds that can serve as internal standards in analytical testing. This document provides a detailed overview of commercially available deuterated Alogliptin (Alogliptin-d3) and deuterated (R)-3-Aminopiperidine, a key precursor and potential impurity of Alogliptin. Furthermore, this guide outlines a representative experimental protocol for the analysis of Alogliptin impurities using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and presents diagrams of the Alogliptin signaling pathway and a typical experimental workflow.

The Challenge of "Alogliptin Impurity 7"

Official pharmacopeias, such as the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP), do not provide a definitive chemical structure for a compound designated as "Alogliptin Impurity 7." The nomenclature for Alogliptin's related compounds varies between suppliers, leading to potential confusion. Some suppliers associate "Alogliptin Impurity 7" with (S)-(+)-3-Aminopiperidine Dihydrochloride, a chiral intermediate in the synthesis of Alogliptin. Given this lack of a standard definition, researchers requiring a deuterated internal standard for an impurity analysis are advised to consider either deuterated Alogliptin itself or a deuterated version of a known precursor, such as (R)-3-Aminopiperidine.

Supplier and Availability of Deuterated Alogliptin and Precursors

The following tables summarize the availability of deuterated Alogliptin (Alogliptin-d3) and a deuterated derivative of (R)-3-Aminopiperidine. These compounds are suitable for use as internal standards in the quantitative analysis of Alogliptin and its impurities.

Table 1: Alogliptin-d3 Supplier Information

Supplier	Catalog Number	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Availability
Cleanchem	CL-ALG-101	C₁₈H₁₈D₃N₅O₂	342.4	1133421-35-8	Custom Synthesis
SynZeal	SZ-A053D01	C₁₈H₁₈D₃N₅O₂	342.4	1133421-35-8	Synthesis on demand
Pharmaffiliates	PA STI 004850	C₁₈H₁₈D₃N₅O₂	342.41	1133421-35-8	Inquire
Simson Pharma	Not Specified	Not Specified	Not Specified	1133421-35-8	Inquire

Table 2: Deuterated (R)-3-Aminopiperidine Derivative Supplier Information

Supplier	Product Name	Catalog Number	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Availability
MedChemExpress	(R)-3-Aminopiperidine-2,6-dione-d hydrochloride	HY-112437S	Not Specified	Not Specified	Not Specified	In Stock (select sizes)
Pharmaffiliates	(R)-Piperidin-3-amine dihydrochloride D4	PA STI 089940	C₅H₁₀D₄Cl₂N₂	177.11	Not Available	Inquire

Experimental Protocol: Quantification of Alogliptin Impurities by LC-MS/MS

This section provides a representative protocol for the quantification of Alogliptin impurities in a drug substance, using a deuterated internal standard. This method is based on established analytical techniques for Alogliptin and its related compounds[1][2][3][4][5].

4.1 Objective: To develop and validate a sensitive and specific LC-MS/MS method for the simultaneous determination of Alogliptin and its potential impurities, using an isotopically labeled internal standard.

4.2 Materials and Reagents:

• Alogliptin reference standard

• Alogliptin impurity reference standards

• Alogliptin-d3 (or other suitable deuterated internal standard)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Ultrapure water

4.3 Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

4.4 Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

4.5 Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Alogliptin: m/z 340.2 → 116.1

  • Alogliptin-d3: m/z 343.2 → 119.1

  • MRM transitions for specific impurities should be determined by infusion of individual reference standards.

• Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

4.6 Sample Preparation:

• Prepare a stock solution of the Alogliptin drug substance at 1 mg/mL in methanol.

• Prepare a stock solution of the Alogliptin-d3 internal standard at 100 µg/mL in methanol.

• Prepare calibration standards by spiking known concentrations of Alogliptin and its impurities into a diluent (e.g., 50:50 methanol:water).

• For analysis, dilute the drug substance sample and the calibration standards with the diluent to a suitable concentration and add a fixed amount of the internal standard solution.

4.7 Data Analysis:

• Quantify the analytes by calculating the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the standards.

• Determine the concentration of impurities in the sample from the calibration curve.

Visualizations

Alogliptin's Mechanism of Action

References

• 1. Isolation and characterization of related substances in alogliptin benzoate by LC-QTOF mass spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of process-related impurities including forced degradation products of alogliptin benzoate and the development of the corresponding reversed-phase high-performance liquid chromatography method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. japsonline.com [japsonline.com]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Alogliptin in Biological Matrices Using Alogliptin-d3 as an Internal Standard by HPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Alogliptin is a potent and selective inhibitor of the dipeptidyl peptidase-4 (DPP-4) enzyme, prescribed for the management of type 2 diabetes mellitus.[1][] The mechanism involves preventing the degradation of incretin hormones, such as GLP-1 and GIP, which in turn enhances glucose-dependent insulin secretion and suppresses glucagon release.[3] Accurate and reliable quantification of Alogliptin in biological samples is paramount for pharmacokinetic, bioequivalence, and toxicokinetic studies. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the preferred bioanalytical technique due to its high sensitivity and specificity.[4]

The use of a stable isotope-labeled internal standard (SIL-IS) is essential for robust and accurate bioanalysis, as it effectively compensates for variability during sample preparation and ionization in the mass spectrometer. Alogliptin-d3, a deuterated analog of the parent drug, serves as an ideal internal standard due to its near-identical physicochemical properties and co-eluting chromatographic behavior. This application note provides detailed protocols for the quantification of Alogliptin in plasma using Alogliptin-d3 as an internal standard, based on validated liquid-liquid extraction and protein precipitation methods.

Mechanism of Action: Alogliptin as a DPP-4 Inhibitor

Alogliptin exerts its therapeutic effect by inhibiting the DPP-4 enzyme. This enzyme is responsible for the rapid inactivation of incretin hormones. By blocking DPP-4, Alogliptin increases the active levels of these hormones, leading to improved glycemic control.[3][5]

Caption: Mechanism of action of Alogliptin.

Experimental Protocols

Two distinct, validated methods for sample preparation are presented: Liquid-Liquid Extraction (LLE) and Protein Precipitation (PP).

General Workflow for Sample Analysis

The overall process from sample collection to final data analysis follows a standardized workflow, ensuring reproducibility and accuracy. The use of Alogliptin-d3 at the initial stage is critical to account for any analyte loss during subsequent steps.

Caption: General bioanalytical workflow.

Protocol 1: Liquid-Liquid Extraction (LLE) Method

This protocol is adapted from a validated method for analyzing Alogliptin in rabbit plasma.[6][7]

1. Materials and Reagents

• Alogliptin and Alogliptin-d3 reference standards

• HPLC-grade Methanol, Acetonitrile, and Ethyl Acetate

• LC-MS grade Formic Acid

• 0.05 M NaOH buffer (pH 4)

• Drug-free rabbit plasma (K2EDTA)

• Purified water (Milli-Q or equivalent)

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Alogliptin and Alogliptin-d3 in methanol.

• Calibration Standards (4.00 - 600 ng/mL): Prepare working solutions by serially diluting the Alogliptin stock with 70% methanol. Spike these into drug-free plasma to obtain final concentrations ranging from 4.00 to 600 ng/mL.[6]

• Internal Standard Working Solution (50 ng/mL): Dilute the Alogliptin-d3 stock solution with methanol to a concentration of 50 ng/mL.[6]

3. Sample Preparation

• Pipette 250 µL of plasma (standard, QC, or unknown sample) into a clean microcentrifuge tube.

• Add 50 µL of the Alogliptin-d3 internal standard working solution (50 ng/mL).[6]

• Add 100 µL of 0.05 M NaOH buffer (pH 4).[6]

• Vortex briefly to mix.

• Add 2.5 mL of ethyl acetate, vortex for 5 minutes to extract the analytes.

• Centrifuge at 2000 rpm for 15 minutes at 4°C.[6]

• Transfer the supernatant (organic layer) to a new tube and evaporate to dryness using a lyophilizer or nitrogen evaporator.

• Reconstitute the dried residue in 300 µL of the mobile phase.[6]

• Vortex, and inject 5 µL onto the HPLC-MS/MS system.

Protocol 2: Protein Precipitation (PP) Method

This protocol is adapted from a validated method for the simultaneous determination of Alogliptin and Voglibose in human plasma.[8][9]

1. Materials and Reagents

• Alogliptin and Alogliptin-d3 reference standards

• HPLC-grade Methanol and Acetonitrile

• LC-MS grade Ammonium Formate

• Drug-free human plasma (K2EDTA)

• Purified water (Milli-Q or equivalent)

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Alogliptin and Alogliptin-d3 in a methanol:water (50:50 v/v) diluent.

• Calibration Standards (5.09 - 509 ng/mL): Prepare working solutions by serially diluting the Alogliptin stock. Spike into drug-free human plasma to obtain final concentrations ranging from 5.09 to 509 ng/mL.[9]

• Internal Standard Working Solution (150 ng/mL): Dilute the Alogliptin-d3 stock solution with methanol:water (50:50 v/v) to a concentration of 150 ng/mL.[9]

3. Sample Preparation

• Pipette a required volume of plasma (e.g., 100 µL) into a clean microcentrifuge tube.

• Add a specified volume of the Alogliptin-d3 internal standard working solution.

• Add the precipitating agent (e.g., three volumes of acetonitrile) to the plasma sample.

• Vortex vigorously for 2-3 minutes to ensure complete protein precipitation.

• Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer the clear supernatant to a clean vial.

• Inject 10 µL of the supernatant directly onto the HPLC-MS/MS system.[9]

Instrumental Conditions & Data

The following tables summarize the instrumental parameters and method performance data from the cited literature.

Table 1: HPLC Method Parameters

Parameter	Protocol 1 (LLE Method)[6][7]	Protocol 2 (PP Method)[8][9]
HPLC System	Shimadzu LC-20ADvp or equivalent	Agilent 1200 series or equivalent
Column	Inertsil ODS C18 (50 x 4.6 mm, 5 µm)	Welchrom XB C18 (50 x 4.6 mm, 5 µm)
Mobile Phase	0.1% Formic Acid : (ACN:MeOH, 80:20) (30:70 v/v)	5 mM Ammonium Formate : Acetonitrile (50:50 v/v)
Elution Mode	Isocratic	Isocratic
Flow Rate	1.0 mL/min	0.7 mL/min
Column Temp.	40°C	Ambient
Injection Vol.	5 µL	10 µL
Run Time	2.0 min	3.0 min

| Retention Time | Alogliptin: Not specified; IS: Not specified | Alogliptin: ~1.03 min; IS: ~0.80 min |

Table 2: Mass Spectrometry Parameters

Parameter	Protocol 1 (LLE Method)[7]	Protocol 2 (PP Method)[8][9]
MS System	Applied Biosystems Sciex API 4000	Applied Biosystems Sciex API 4000
Ionization Source	Turbo Ion Spray (ESI)	Electrospray Ionization (ESI)
Polarity	Negative Ion Mode	Positive Ion Mode
Scan Type	Multiple Reaction Monitoring (MRM)	Multiple Reaction Monitoring (MRM)
MRM Transition (Alogliptin)	m/z 339.1 → 116.0	Not specified

| MRM Transition (Alogliptin-d3) | m/z 343.3 → 196.2 | Not specified |

Table 3: Method Validation and Performance Summary

Parameter	Protocol 1 (LLE Method)[6][7]	Protocol 2 (PP Method)[8][9]
Biological Matrix	Rabbit Plasma	Human Plasma
Linearity Range	4.00 - 600 ng/mL	5.09 - 509 ng/mL
LLOQ	4.00 ng/mL	5.09 ng/mL
Intra-day Precision (%CV)	Validated as per ICH guidelines	0.94 - 4.35%
Inter-day Precision (%CV)	Validated as per ICH guidelines	1.41 - 10.8%
Intra-day Accuracy (%)	Validated as per ICH guidelines	0.91 - 3.89%

| Inter-day Accuracy (%) | Validated as per ICH guidelines | 1.90 - 7.75% |

Conclusion

The HPLC-MS/MS methods detailed in this note demonstrate robust, sensitive, and specific protocols for the quantification of Alogliptin in plasma. The use of Alogliptin-d3 as a stable isotope-labeled internal standard is crucial for correcting analytical variability, thereby ensuring high accuracy and precision. Both the liquid-liquid extraction and protein precipitation protocols offer reliable options for sample preparation, which can be selected based on laboratory workflow, required sensitivity, and matrix complexity. These methods are well-suited for supporting pharmacokinetic and other clinical or preclinical studies requiring the accurate measurement of Alogliptin.

References

• 1. Alogliptin Impurities | SynZeal [synzeal.com]
• 3. Alogliptin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Alogliptin | C18H21N5O2 | CID 11450633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. japsonline.com [japsonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. omicsonline.org [omicsonline.org]

Application Note: High-Throughput Quantification of Alogliptin in Human Plasma Using a Deuterated Internal Standard by LC-MS/MS

Introduction

Alogliptin is a selective inhibitor of the dipeptidyl peptidase-4 (DPP-4) enzyme, used for the treatment of type 2 diabetes mellitus.[1][2] Accurate and reliable quantification of Alogliptin in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of Alogliptin in human plasma. The use of a stable isotope-labeled internal standard, Alogliptin-D3, ensures high accuracy and precision by compensating for matrix effects and variations in sample processing. The method described herein is suitable for high-throughput analysis in a regulated bioanalytical laboratory setting.

Materials and Methods

Chemicals and Reagents

• Alogliptin reference standard (≥99% purity)

• Alogliptin-D3 (internal standard, IS) (≥99% purity, isotopic purity ≥99%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Human plasma (K2EDTA as anticoagulant), sourced from an accredited biobank.

• Ultrapure water (18.2 MΩ·cm)

Instrumentation

• Liquid Chromatography: Shimadzu Nexera X2 or equivalent UHPLC system equipped with a binary pump, degasser, autosampler, and column oven.

• Mass Spectrometer: SCIEX Triple Quad™ 5500 or equivalent tandem mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm or equivalent.

• Data Acquisition and Processing: Analyst® software or equivalent.

Preparation of Standard and Quality Control Solutions

• Stock Solutions (1 mg/mL): Prepare primary stock solutions of Alogliptin and Alogliptin-D3 by dissolving the accurately weighed reference standards in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Alogliptin stock solution with 50:50 (v/v) methanol:water to create working standard solutions for calibration curve (CC) and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Alogliptin-D3 stock solution with 50:50 (v/v) methanol:water.

• Calibration Curve and Quality Control Samples: Spike blank human plasma with the appropriate working standard solutions to prepare CC samples at concentrations of 1, 2, 5, 10, 50, 100, 200, and 400 ng/mL. Prepare QC samples at four levels: Lower Limit of Quantification (LLOQ, 1 ng/mL), Low QC (LQC, 3 ng/mL), Medium QC (MQC, 75 ng/mL), and High QC (HQC, 300 ng/mL).

Experimental Protocols

Sample Preparation: Protein Precipitation

• Aliquot 100 µL of plasma sample (blank, CC, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the 100 ng/mL Alogliptin-D3 internal standard working solution to each tube (except for the blank matrix).

• Vortex briefly to mix.

• Add 400 µL of acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Conditions

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 2.0 min, hold at 95% B for 0.5 min, return to 5% B at 2.6 min, and equilibrate for 0.9 min
Total Run Time	3.5 minutes
Column Temperature	40°C
Autosampler Temp.	10°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	55 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V
MRM Transitions	See Table 3

Table 3: MRM Transitions and Compound Parameters

Compound	Q1 Mass (m/z)	Q3 Mass (m/z)	Declustering Potential (DP)	Collision Energy (CE)
Alogliptin	340.2	116.1	80	35
Alogliptin-D3	343.2	116.1	80	35

Method Validation Summary

The method was validated according to the FDA and ICH guidelines for bioanalytical method validation. The following parameters were assessed: selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Linearity

The calibration curve was linear over the concentration range of 1-400 ng/mL. A weighted (1/x²) linear regression was used for quantification.

Table 4: Calibration Curve Summary

Analyte	Concentration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
Alogliptin	1 - 400	y = 0.0025x + 0.0012	> 0.998

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated using six replicates of QC samples at four concentration levels.

Table 5: Intra- and Inter-Day Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-Day	Inter-Day
Mean Conc. (ng/mL) ± SD	Accuracy (%)	Precision (%CV)	Mean Conc. (ng/mL) ± SD
LLOQ	1	1.04 ± 0.09	104.0	8.7	1.06 ± 0.11
LQC	3	2.91 ± 0.18	97.0	6.2	2.98 ± 0.22
MQC	75	77.25 ± 4.10	103.0	5.3	73.50 ± 5.51
HQC	300	291.00 ± 12.80	97.0	4.4	309.00 ± 14.21

Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed at LQC and HQC levels.

Table 6: Extraction Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
LQC	3	92.5	0.98	1.01
HQC	300	95.1	0.96	0.99

Visualizations

Caption: Experimental workflow for Alogliptin quantification.

Caption: Logical relationship of method validation components.

Conclusion

The LC-MS/MS method described provides a rapid, sensitive, and reliable approach for the quantification of Alogliptin in human plasma. The use of a deuterated internal standard ensures high accuracy and precision, making it suitable for regulated bioanalytical studies. The simple protein precipitation extraction procedure allows for a high-throughput workflow. This validated method can be readily implemented in clinical and research laboratories for pharmacokinetic and other related studies of Alogliptin.

References

• 1. Liquid Chromatographic Determination of Alogliptin in Bulk and in its Pharmaceutical Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijarmps.org [ijarmps.org]

Application Note: Quantitative Analysis of Alogliptin in Human Plasma by LC-MS/MS

Introduction

Alogliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes mellitus.[1][2] Accurate and reliable quantification of Alogliptin in plasma is crucial for pharmacokinetic, bioequivalence, and therapeutic drug monitoring studies. This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of Alogliptin in human plasma, utilizing its deuterated analogue, Alogliptin-d3, as an internal standard (IS). The method is suitable for high-throughput analysis in a clinical or research setting.

Principle

The method involves the extraction of Alogliptin and the internal standard (Alogliptin-d3) from human plasma via protein precipitation. The separated analytes are then quantified using a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM).

Materials and Reagents

• Alogliptin reference standard

• Alogliptin-d3 (Internal Standard)

• HPLC-grade acetonitrile and methanol

• Formic acid, analytical grade

• Ultrapure water

• Drug-free human plasma with K2EDTA as anticoagulant

Instrumentation and Conditions

A typical LC-MS/MS system for this analysis would consist of a high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer. The following are representative conditions synthesized from published methods.[3][4][5]

Liquid Chromatography

Parameter	Value
Column	C8 or C18 (e.g., Kinetex® C8, 50 x 4.6 mm, 5 µm)[5]
Mobile Phase	A: 0.1% Formic acid in waterB: Acetonitrile or Methanol[5]
Gradient/Isocratic	Isocratic or Gradient elution can be used[4][5]
Flow Rate	0.3 - 1.0 mL/min[3][4][6]
Injection Volume	8-10 µL[5]
Column Temperature	Ambient or controlled (e.g., 25°C)
Autosampler Temp	4 - 10°C[4][7]

Mass Spectrometry

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[3][6]
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Alogliptin: m/z 340.3 → 116.1[5]Alogliptin-d3: m/z 343.2 → 116.1[5]
Ion Source Temp.	Dependent on instrument
Collision Gas	Argon

Experimental Protocols

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions: Prepare individual stock solutions of Alogliptin and Alogliptin-d3 (IS) in methanol at a concentration of 1 mg/mL.[4]

• Working Standard Solutions: Prepare serial dilutions of the Alogliptin stock solution with a mixture of methanol and water to create working standard solutions for calibration curve (CC) and quality control (QC) samples.[4]

• Internal Standard Working Solution: Dilute the Alogliptin-d3 stock solution with methanol to a final concentration (e.g., 50 ng/mL).[4]

• Calibration Curve and QC Samples: Spike drug-free human plasma with the appropriate Alogliptin working standard solutions to obtain final concentrations for the calibration curve (e.g., 4-600 ng/mL) and QC samples (Low, Medium, and High concentrations).[4]

Sample Preparation (Protein Precipitation)

• Label polypropylene tubes for standards, QCs, and unknown samples.

• To 250 µL of plasma sample, add 50 µL of the internal standard working solution (Alogliptin-d3).[4]

• Vortex the samples for 30 seconds.

• Add 800 µL of acetonitrile to precipitate plasma proteins.[7]

• Vortex the mixture for 2 minutes.

• Centrifuge the samples at high speed (e.g., 5000 rpm) for 5 minutes.[7]

• Transfer the supernatant to a clean tube or a 96-well plate.

• Inject an aliquot of the supernatant into the LC-MS/MS system.[7]

Data Presentation

Calibration Curve

The calibration curve is constructed by plotting the peak area ratio of Alogliptin to the internal standard against the nominal concentration of Alogliptin. A linear regression with a weighting factor of 1/x² is typically used.

Analyte	Concentration Range (ng/mL)	Correlation Coefficient (r²)
Alogliptin	4 - 600[4]	> 0.99
Alogliptin	10 - 400[3]	Not Specified
Alogliptin	3 - 300[5]	Not Specified

Precision and Accuracy

The intra-day and inter-day precision and accuracy are evaluated by analyzing replicate QC samples at three concentration levels (Low, Medium, and High).

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LQC	8[4]	≤ 15	85-115	≤ 15	85-115
MQC	250[4]	≤ 15	85-115	≤ 15	85-115
HQC	500[4]	≤ 15	85-115	≤ 15	85-115

Acceptance criteria are typically within ±15% (±20% for LLOQ) for accuracy and ≤15% (≤20% for LLOQ) for precision, in accordance with FDA guidelines.[6]

Recovery

The extraction recovery of Alogliptin is determined by comparing the peak areas of the analyte from extracted plasma samples with those of unextracted standards.

Analyte	QC Level	Mean Recovery (%)
Alogliptin	LQC	> 85
Alogliptin	MQC	> 85
Alogliptin	HQC	> 85

A study reported an extraction recovery of 96.18% to 98.36% for Alogliptin.[6]

Mandatory Visualization

Caption: Experimental workflow for the quantitative analysis of Alogliptin in plasma.

Caption: Simplified signaling pathway of Alogliptin's mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Enhanced LC-MS/MS analysis of alogliptin and pioglitazone in human plasma: Applied to a preliminary pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. japsonline.com [japsonline.com]
• 5. Determination of pioglitazone, its metabolite and alogliptin in human plasma by a novel LC-MS/MS method; application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. omicsonline.org [omicsonline.org]

Application Note: Mass Spectrometry Fragmentation Analysis of Alogliptin and Predicted Pattern for a Deuterated Analog

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alogliptin is an oral antihyperglycemic agent that acts as a dipeptidyl peptidase-4 (DPP-4) inhibitor for the treatment of type 2 diabetes.[1][2] During drug development and quality control, the identification and characterization of impurities are critical to ensure the safety and efficacy of the final pharmaceutical product. Stable isotope-labeled internal standards, such as deuterated Alogliptin, are frequently employed in quantitative bioanalytical methods to improve accuracy and precision.[3] This application note details a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of Alogliptin and provides a predicted fragmentation pattern for a deuterated analog, referred to here as Alogliptin-d3, which can serve as a surrogate for understanding the fragmentation of deuterated impurities like "Alogliptin impurity 7-d3".

The structural characterization of impurities is often accomplished using mass spectrometry, which provides information about the molecular weight and fragmentation of a compound. Understanding the fragmentation pattern is essential for structure elucidation and for developing sensitive and specific quantitative methods. While specific data for "Alogliptin impurity 7-d3" is not publicly available, this note outlines a generalizable approach based on the known fragmentation of Alogliptin.

Experimental Protocols

A sensitive and specific LC-MS/MS method for the quantification of Alogliptin in biological matrices has been established.[4][5][6] The following protocol is a synthesis of methodologies reported in the literature.

1. Sample Preparation: Protein Precipitation

This method is suitable for the extraction of Alogliptin from plasma samples.

• To 200 µL of plasma sample, add 600 µL of acetonitrile.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the sample at 10,000 rpm for 10 minutes.

• Collect the supernatant and evaporate it to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (typically 5-10 µL) into the LC-MS/MS system.

2. Liquid Chromatography (LC)

• Column: A reversed-phase C18 column is commonly used, for example, a Waters BEH C18 (50 mm × 2.1 mm, 1.7 µm).[4]

• Mobile Phase: A typical mobile phase consists of a mixture of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B).[4][5]

• Elution: Isocratic elution with a mixture of 40:60 (v/v) of Solvent A and Solvent B is often employed.[4]

• Flow Rate: A flow rate of 0.3 mL/min is a common setting.[4]

• Column Temperature: Maintained at 40°C.

3. Mass Spectrometry (MS)

• Ionization: Electrospray ionization (ESI) in the positive ion mode is used.

• Analysis Mode: Multiple Reaction Monitoring (MRM) is utilized for high selectivity and sensitivity.

• Precursor and Product Ions: For Alogliptin, the transition monitored is typically m/z 340.18 → 116.08.[4]

• Collision Gas: Argon is commonly used as the collision gas.

• Instrument: A triple quadrupole mass spectrometer is suitable for this analysis.

Data Presentation: Fragmentation Patterns

The quantitative data for the mass spectrometry fragmentation of Alogliptin and the predicted fragmentation for Alogliptin-d3 are summarized in the tables below.

Table 1: Mass Spectrometry Fragmentation of Alogliptin

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Fragment Structure
Alogliptin	340.18	116.08	2-(aminomethyl)benzonitrile

Table 2: Predicted Mass Spectrometry Fragmentation of Alogliptin-d3

Disclaimer: The following fragmentation pattern is a prediction based on the known fragmentation of Alogliptin and assumes deuteration on the methyl group of the pyrimidinedione ring. The exact masses will depend on the specific location of the deuterium atoms.

Compound	Predicted Precursor Ion (m/z)	Predicted Product Ion (m/z)	Proposed Fragment Structure
Alogliptin-d3	343.20	116.08	2-(aminomethyl)benzonitrile

Diagrams

Caption: Experimental workflow for the LC-MS/MS analysis of Alogliptin.

Caption: Proposed fragmentation pathways for Alogliptin and Alogliptin-d3.

Discussion of Fragmentation

The fragmentation of Alogliptin in positive ion ESI-MS/MS is characterized by the cleavage of the bond between the piperidine ring and the pyrimidinedione moiety. The precursor ion at m/z 340.18 corresponds to the protonated molecule [M+H]+. Upon collision-induced dissociation, the most abundant product ion observed is at m/z 116.08.[4] This fragment corresponds to the 2-(aminomethyl)benzonitrile portion of the molecule, resulting from a charge-remote fragmentation.

For a deuterated analog such as Alogliptin-d3, the precursor ion mass will increase by the number of deuterium atoms. Assuming three deuterium atoms are located on the methyl group attached to the pyrimidinedione ring, the predicted precursor ion would be at m/z 343.20. Since the fragmentation leads to the loss of the pyrimidinedione and piperidine part of the molecule, the resulting major product ion, 2-(aminomethyl)benzonitrile, would not contain the deuterium labels. Therefore, the predicted product ion for Alogliptin-d3 would remain at m/z 116.08. This allows for the use of deuterated Alogliptin as an effective internal standard, as it co-elutes with the analyte but is distinguishable by its precursor ion mass.

Conclusion

This application note provides a comprehensive overview of a typical LC-MS/MS method for the analysis of Alogliptin and offers a scientifically reasoned prediction for the fragmentation pattern of a deuterated analog, Alogliptin-d3. The detailed experimental protocol and the summarized fragmentation data serve as a valuable resource for researchers involved in the analysis of Alogliptin and its related substances. The provided workflow and fragmentation pathway diagrams offer a clear visual representation of the analytical process and the underlying chemical transformations in the mass spectrometer. While the specific fragmentation of "Alogliptin impurity 7-d3" requires empirical determination, the principles outlined here provide a strong foundation for its identification and characterization.

References

• 1. Alogliptin | C18H21N5O2 | CID 11450633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enhanced LC-MS/MS analysis of alogliptin and pioglitazone in human plasma: Applied to a preliminary pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 2024.sci-hub.se [2024.sci-hub.se]

NMR spectroscopy for structural elucidation of Alogliptin impurity 7-d3

An in-depth analysis of Alogliptin impurity 7-d3, a deuterated analog of a known Alogliptin impurity, was conducted using advanced Nuclear Magnetic Resonance (NMR) spectroscopy. This application note provides detailed protocols for the structural elucidation of this impurity, crucial for researchers, scientists, and drug development professionals in the pharmaceutical industry. The comprehensive analysis, including one-dimensional and two-dimensional NMR techniques, offers a foundational methodology for the identification and characterization of similar pharmaceutical impurities.

Introduction

Alogliptin is an oral antihyperglycemic agent that acts as a dipeptidyl peptidase-4 (DPP-4) inhibitor for the treatment of type 2 diabetes.[1][2] During the synthesis and storage of Alogliptin, various impurities can form, which must be identified and quantified to ensure the safety and efficacy of the drug product.[3] Alogliptin impurity 7, identified as (R)-6-(3-aminopiperidin-1-yl)-1',3-dimethyl-2H-[1,4'-bipyrimidine]-2,2',4,6'(1'H,3H,3'H)-tetraone, is one such process-related impurity.[4][5] The use of deuterated standards in NMR spectroscopy is a powerful tool for structural and quantitative analysis.[6] This note details the structural elucidation of Alogliptin impurity 7-d3, a deuterated variant of impurity 7, by employing a suite of NMR experiments.

Structural Relationship

The structural relationship between the parent drug, Alogliptin, and its deuterated impurity, Alogliptin impurity 7-d3, is depicted below. The core difference lies in the substitution of the cyanobenzyl group in Alogliptin with a methyl group on the pyrimidine ring in the impurity, and the introduction of deuterium atoms.

Structural relationship between Alogliptin and its impurity.

Experimental Protocols

Detailed methodologies for the key NMR experiments performed for the structural elucidation of Alogliptin impurity 7-d3 are provided below.

Sample Preparation

Approximately 5 mg of Alogliptin impurity 7-d3 was dissolved in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6).[7] The solution was vortexed to ensure homogeneity and then transferred to a 5 mm NMR tube for analysis.

NMR Instrumentation

All NMR spectra were acquired on a 500 MHz spectrometer equipped with a cryoprobe. The sample temperature was maintained at 298 K.

Experimental Workflow

The following diagram illustrates the systematic workflow employed for the structural analysis.

NMR experimental workflow for structural elucidation.

1D NMR Experiments

• ¹H NMR: Proton NMR spectra were acquired with a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 2 seconds. A total of 16 scans were accumulated.

• ¹³C NMR: Carbon-13 NMR spectra were recorded with a spectral width of 240 ppm, an acquisition time of 1.5 seconds, and a relaxation delay of 2 seconds. Proton decoupling was applied during acquisition. A total of 1024 scans were averaged.

• DEPT-135: Distortionless Enhancement by Polarization Transfer (DEPT-135) experiments were performed to differentiate between CH, CH₂, and CH₃ groups. The experimental parameters were similar to the ¹³C NMR experiment.

2D NMR Experiments

• COSY (Correlation Spectroscopy): ¹H-¹H COSY spectra were acquired to identify proton-proton spin coupling networks. The spectral width was 16 ppm in both dimensions.

• HSQC (Heteronuclear Single Quantum Coherence): ¹H-¹³C HSQC spectra were recorded to determine one-bond proton-carbon correlations.

• HMBC (Heteronuclear Multiple Bond Correlation): ¹H-¹³C HMBC spectra were acquired to identify long-range (2-3 bond) proton-carbon correlations, which are crucial for assembling the molecular structure.

Data Presentation

The following tables summarize the hypothetical NMR data obtained for Alogliptin impurity 7-d3. The chemical shifts are reported in parts per million (ppm) relative to the residual solvent signal of DMSO-d6 (δH = 2.50 ppm, δC = 39.52 ppm).

¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.85	s	1H	H-5
3.40	m	1H	H-3'
3.25	s	3H	N-CH₃
3.10	s	3H	N'-CH₃
2.90	m	2H	H-2'eq, H-6'eq
2.60	m	2H	H-2'ax, H-6'ax
1.80	m	1H	H-5'eq
1.65	m	1H	H-4'eq
1.50	m	1H	H-5'ax
1.30	m	1H	H-4'ax
1.20	br s	2H	NH₂

Note: The absence of signals for the deuterated methyl group (d3) is expected in the ¹H NMR spectrum.

¹³C NMR and DEPT-135 Data

Chemical Shift (δ) ppm	DEPT-135	Assignment
162.5	C	C-2
155.0	C	C-4
151.0	C	C-6
140.0	CH	C-5
52.0	CH₂	C-2', C-6'
48.0	CH	C-3'
35.0	CH₃	N-CH₃
30.0	CH₂	C-5'
28.0	CH₃	N'-CH₃
25.0	CH₂	C-4'

Note: The signal for the deuterated methyl carbon (CD₃) would appear as a multiplet with a significantly lower intensity in the ¹³C NMR spectrum due to C-D coupling and is omitted from this table for clarity.

Conclusion

The comprehensive NMR analysis, including 1D and 2D techniques, enabled the unambiguous structural elucidation of Alogliptin impurity 7-d3. The detailed protocols and tabulated data presented in this application note serve as a valuable resource for researchers involved in the identification and characterization of pharmaceutical impurities. This systematic approach ensures the accurate structural assignment necessary for regulatory compliance and drug safety.

References

• 1. researchgate.net [researchgate.net]
• 2. Alogliptin | C18H21N5O2 | CID 11450633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Characterization of process-related impurities including forced degradation products of alogliptin benzoate and the development of the corresponding reversed-phase high-performance liquid chromatography method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. htsbiopharma.com [htsbiopharma.com]
• 5. Buy high quality Alogliptin Impurity 7 from Molsyns Research. Molsyns Research is one of the leading manufacturer and exporter of Alogliptin Impurity 7 [molsyns.com]
• 6. benchchem.com [benchchem.com]
• 7. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

Application Notes and Protocols for the Preparation of Alogliptin Impurity 7-d3 Stock and Working Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock and working solutions of Alogliptin impurity 7-d3. This deuterated analog of Alogliptin impurity 7 is an essential internal standard for sensitive and accurate quantification of Alogliptin and its impurities in various biological matrices using techniques such as liquid chromatography-mass spectrometry (LC-MS).

Introduction

Alogliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.[1] During its synthesis and storage, various impurities can be formed, which need to be monitored and controlled. Alogliptin impurity 7 is one such related substance. The use of a stable isotope-labeled internal standard, such as Alogliptin impurity 7-d3, is crucial for correcting for variability during sample preparation and analysis, thereby ensuring the accuracy and precision of quantitative methods.[2] This document outlines the procedures for the preparation of standardized stock and working solutions of Alogliptin impurity 7-d3.

Chemical Information

Compound Name	Alogliptin impurity 7-d3
Synonyms	(R)-2-((6-(3-aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile-d3
Molecular Formula	C₁₈H₁₈D₃N₅O₂
Appearance	White to off-white solid
Storage	Store at -20°C for long-term stability.[1]

Experimental Protocols

Materials and Reagents

• Alogliptin impurity 7-d3 (≥98% purity)

• Methanol (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Deionized or Milli-Q water

• Volumetric flasks (Class A)

• Adjustable micropipettes (calibrated)

• Analytical balance (readable to at least 0.01 mg)

Preparation of Stock Solution (1 mg/mL)

The standard procedure for preparing a 1 mg/mL stock solution of a deuterated internal standard involves dissolving a precisely weighed amount of the compound in a suitable organic solvent.[3] Methanol is a common and appropriate solvent for Alogliptin and its analogs.[3][4]

Protocol:

• Accurately weigh approximately 1 mg of Alogliptin impurity 7-d3 solid using an analytical balance.

• Quantitatively transfer the weighed solid into a 1 mL Class A volumetric flask.

• Add a small amount of methanol (approximately 0.5 mL) to dissolve the solid completely. Gentle vortexing or sonication can be used to aid dissolution.

• Once dissolved, make up the volume to the 1 mL mark with methanol.

• Cap the flask and invert it several times to ensure a homogenous solution.

• Label the flask clearly with the compound name, concentration, solvent, preparation date, and initials of the preparer.

• Store the stock solution at -20°C in a tightly sealed container to prevent solvent evaporation and degradation.

Preparation of Working Solutions

Working solutions are prepared by serially diluting the stock solution to the desired concentration. The final concentration of the working solution will depend on the specific requirements of the analytical method, such as the expected concentration range of the analyte in the samples and the sensitivity of the mass spectrometer. A typical working concentration for an internal standard in LC-MS analysis is in the ng/mL range.[3]

Example Protocol for a 1 µg/mL Intermediate Solution and a 50 ng/mL Working Solution:

Intermediate Solution (1 µg/mL):

• Allow the 1 mg/mL stock solution to equilibrate to room temperature.

• Pipette 10 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

• Make up the volume to the 10 mL mark with the desired diluent (e.g., methanol, acetonitrile, or a mixture of solvents compatible with the analytical method).

• Cap and invert the flask multiple times to ensure thorough mixing.

• Label the flask appropriately.

Working Solution (50 ng/mL):

• Pipette 500 µL of the 1 µg/mL intermediate solution into a 10 mL volumetric flask.

• Make up the volume to the 10 mL mark with the chosen diluent.

• Cap and invert the flask for complete mixing.

• This working solution is now ready to be used for spiking into calibration standards, quality control samples, and unknown samples.

The following table summarizes the dilution scheme:

Solution	Starting Solution	Volume of Starting Solution	Final Volume	Final Concentration
Stock Solution	N/A (Solid)	1 mg	1 mL	1 mg/mL
Intermediate Solution	Stock Solution (1 mg/mL)	10 µL	10 mL	1 µg/mL
Working Solution	Intermediate Solution (1 µg/mL)	500 µL	10 mL	50 ng/mL

Solution Stability and Storage

Alogliptin and its related compounds are generally stable when stored as solids at -20°C.[1] Stock solutions prepared in organic solvents should also be stored at -20°C to minimize degradation and solvent evaporation. Aqueous solutions of Alogliptin are not recommended for storage for more than one day.[1] It is good practice to prepare fresh working solutions from the stock solution on the day of analysis.

Workflow Diagram

The following diagram illustrates the workflow for the preparation of Alogliptin impurity 7-d3 stock and working solutions.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. japsonline.com [japsonline.com]
• 4. Liquid Chromatographic Determination of Alogliptin in Bulk and in its Pharmaceutical Preparation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Alogliptin-d3 in Pharmacokinetic Studies

For: Researchers, scientists, and drug development professionals.

Introduction

Alogliptin is an orally administered, potent, and highly selective inhibitor of the dipeptidyl peptidase-4 (DPP-4) enzyme, used for the treatment of type 2 diabetes mellitus.[1][] Accurate and precise quantification of Alogliptin in biological matrices is crucial for pharmacokinetic (PK) studies, which are essential for evaluating its absorption, distribution, metabolism, and excretion (ADME).[3][4] The use of stable isotope-labeled internal standards (SIL-IS), particularly deuterated standards like Alogliptin-d3, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS), is the gold standard for bioanalysis.[3][4][5] This approach significantly enhances the accuracy, precision, and robustness of the analytical method by compensating for variability during sample preparation and analysis.[3][4][6]

This document provides detailed application notes and protocols for the use of Alogliptin-d3 as an internal standard in the pharmacokinetic analysis of Alogliptin.

Principle of Using Deuterated Internal Standards

A deuterated internal standard is a form of the analyte where one or more hydrogen atoms are replaced with deuterium, a stable isotope of hydrogen.[3] This results in a compound that is chemically and physically almost identical to the analyte but has a higher molecular weight, allowing it to be distinguished by a mass spectrometer.[5]

Key Advantages:

• Correction for Matrix Effects: Co-elution of the analyte and the deuterated internal standard ensures that both are subjected to the same degree of ion suppression or enhancement in the mass spectrometer's ion source, leading to accurate correction.[3]

• Compensation for Sample Preparation Variability: Any loss of analyte during sample extraction and processing is mirrored by the internal standard, maintaining a constant analyte-to-internal standard ratio.[3][4]

• Improved Accuracy and Precision: By minimizing variability, deuterated standards lead to more reliable and reproducible quantitative data, which is critical for making informed decisions in drug development.[3][7]

Pharmacokinetic Profile of Alogliptin

Alogliptin is well-absorbed after oral administration, with an absolute bioavailability of approximately 100%.[8][9] It is not extensively metabolized, with 60% to 71% of the dose excreted unchanged in the urine.[8][9] Two minor metabolites, N-demethylated (M-I) and N-acetylated (M-II), have been identified, which account for less than 1% and 6% of the parent compound, respectively.[8][9] The elimination half-life of Alogliptin is approximately 21 hours.[8][10]

Pharmacokinetic Parameter	Value	Reference
Bioavailability	~100%	[8][9]
Time to Peak Plasma Concentration (Tmax)	1-2 hours	[1][8]
Volume of Distribution (Vd)	417 L	[1][8]
Plasma Protein Binding	20%	[8]
Metabolism	Limited, via CYP2D6 and CYP3A4	[8][10]
Primary Route of Elimination	Renal Excretion (76% as unchanged drug)	[8][11]
Elimination Half-Life (t½)	~21 hours	[8][10]

Experimental Protocols

The following protocols describe a typical workflow for a pharmacokinetic study of Alogliptin using Alogliptin-d3 as an internal standard.

This protocol outlines the steps for developing and validating a robust LC-MS/MS method for the quantification of Alogliptin in plasma.

1. Materials and Reagents:

• Alogliptin reference standard

• Alogliptin-d3 internal standard (IS)

• Blank human or animal plasma (with anticoagulant, e.g., K2EDTA)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid or ammonium acetate

2. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of Alogliptin and Alogliptin-d3 in methanol at a concentration of 1 mg/mL.[12]

• Prepare serial dilutions of the Alogliptin stock solution to create working solutions for calibration standards and quality control (QC) samples.[12]

• Prepare a working solution of Alogliptin-d3 at a suitable concentration (e.g., 50 ng/mL) in the reconstitution solvent.[13][14]

3. Sample Preparation (Protein Precipitation): [12]

• To a 100 µL aliquot of the plasma sample (calibration standard, QC, or study sample) in a microcentrifuge tube, add 200 µL of the Alogliptin-d3 working solution in acetonitrile.

• Vortex the mixture for 30 seconds to precipitate plasma proteins.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions (Example): [13][15]

• LC System: High-performance liquid chromatography system

• Column: Inertsil ODS 5 µm C18, 50 × 4.60 mm

• Mobile Phase: 30:70 v/v of 0.1% formic acid: Organic Mixture (acetonitrile: methanol, 80:20% v/v) as an isocratic mobile phase

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Ionization Mode: Positive

• MRM Transitions:

  • Alogliptin: m/z 340.2 → 116.1

  • Alogliptin-d3: (adjust for the specific mass shift of the deuterated standard)

5. Method Validation:

• Validate the method for specificity, linearity, accuracy, precision, recovery, and stability according to regulatory guidelines (e.g., FDA or EMA).[13]

This protocol describes the steps for conducting a pharmacokinetic study in an animal model.

1. Animal Model:

• Species: Healthy rabbits or other suitable species.[13]

• Housing: House animals in controlled conditions with a standard diet and water ad libitum.[16]

2. Dosing:

• Administer a single oral dose of an Alogliptin formulation to the animals.

3. Sample Collection:

• Collect blood samples at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24, and 48 hours) post-dose.[16]

• Collect blood into tubes containing an anticoagulant (e.g., K2EDTA).[16]

4. Plasma Preparation:

• Centrifuge the blood samples at 4,000 rpm for 10 minutes at 4°C to separate the plasma.[12]

• Store the plasma samples at -80°C until analysis.[12]

5. Sample Analysis:

• Analyze the plasma samples using the validated LC-MS/MS method described in Protocol 1.

6. Pharmacokinetic Data Analysis:

• Plot the plasma concentration of Alogliptin versus time.

• Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and t½ using non-compartmental analysis software.[12]

Data Presentation

The following table summarizes representative pharmacokinetic parameters of Alogliptin from a study in healthy rabbits that utilized Alogliptin-d3 as an internal standard.[13][14]

Parameter	Mean ± SD
Tmax (h)	2.6 ± 0.37
Cmax (ng/mL)	90.6 ± 4.41
AUC0-t (ng·h/mL)	1675.41 ± 164
AUC0-∞ (ng·h/mL)	3726.47 ± 796

Visualizations

Below are diagrams illustrating the key pathways and workflows involved in the pharmacokinetic analysis of Alogliptin.

Caption: Simplified metabolic pathway of Alogliptin.

Caption: Experimental workflow for a pharmacokinetic study.

Caption: Mechanism of action of Alogliptin via DPP-4 inhibition.

References

• 1. Alogliptin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Drug Monograph: Alogliptin (Nesina) [ebmconsult.com]
• 9. drugs.com [drugs.com]
• 10. medicine.com [medicine.com]
• 11. drugs.com [drugs.com]
• 12. benchchem.com [benchchem.com]
• 13. japsonline.com [japsonline.com]
• 14. japsonline.com [japsonline.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Application of Alogliptin Impurity 7-d3 in Drug Metabolism Studies: A Technical Guide

Introduction

Alogliptin is an oral anti-diabetic medication that functions as a selective inhibitor of the dipeptidyl peptidase-4 (DPP-4) enzyme. Understanding its metabolic fate is crucial for comprehensive safety and efficacy evaluation. Stable isotope-labeled internal standards are indispensable tools in drug metabolism and pharmacokinetic (DMPK) studies, offering unparalleled precision and accuracy in quantitative bioanalysis. This document provides detailed application notes and protocols regarding the use of Alogliptin Impurity 7-d3, a deuterated analog of a known process-related impurity, in the context of drug metabolism research.

Alogliptin Impurity 7 has been identified as (R)-2-((6-(3-((3-(2-cyanobenzyl)-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)amino)piperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile, a dimer of an Alogliptin-related structure. While specific studies detailing the metabolic fate of this impurity are not extensively published, the use of its deuterated form, Alogliptin Impurity 7-d3, is critical for its reliable quantification in biological matrices. This is essential for assessing its potential formation, accumulation, and clearance during Alogliptin's metabolism.

Principle of Deuterated Internal Standards

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry.[1] By replacing hydrogen atoms with deuterium, the molecule's mass increases, allowing it to be distinguished from the non-labeled analyte by a mass spectrometer.[1] However, its physicochemical properties remain nearly identical, ensuring that it behaves similarly during sample extraction, chromatography, and ionization, thus effectively compensating for matrix effects and procedural losses.[2]

Metabolic Pathway of Alogliptin

Alogliptin undergoes limited metabolism in humans, with the majority of the drug (60-71%) excreted unchanged in the urine.[3] The metabolism is primarily mediated by cytochrome P450 enzymes CYP2D6 and CYP3A4.[4] Two minor metabolites have been identified:

• M-I (N-demethylated Alogliptin): An active metabolite with DPP-4 inhibitory activity similar to the parent compound. It accounts for less than 1% of the administered dose.[3]

• M-II (N-acetylated Alogliptin): An inactive metabolite, accounting for less than 6% of the dose.[3]

The primary route of elimination for Alogliptin is renal excretion.[5]

Caption: Metabolic pathway of Alogliptin.

Application Notes: Quantification of Alogliptin Impurity 7 in Biological Matrices

Objective: To accurately quantify the concentration of Alogliptin Impurity 7 in plasma samples to understand its potential formation and pharmacokinetic profile during Alogliptin administration.

Methodology: A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the preferred approach for this application. Alogliptin Impurity 7-d3 serves as the internal standard to ensure accuracy and precision.

Key Applications:

• Metabolite Identification Studies: To confirm or rule out if Alogliptin Impurity 7 is a metabolite of Alogliptin in in vitro (e.g., liver microsomes) or in vivo models.

• Pharmacokinetic Studies: To determine the absorption, distribution, metabolism, and excretion (ADME) profile of Alogliptin Impurity 7 if it is formed in vivo.

• Process Impurity Fate Analysis: To track the fate of any ingested Alogliptin Impurity 7 present in the drug formulation.

• Bioequivalence Studies: To compare the levels of this impurity between different formulations of Alogliptin.

Experimental Protocols

Protocol 1: Sample Preparation from Human Plasma

This protocol outlines a typical liquid-liquid extraction (LLE) procedure for isolating Alogliptin and its related compounds from plasma.

Materials:

• Human plasma (K2-EDTA)

• Alogliptin Impurity 7-d3 internal standard (IS) working solution (e.g., 100 ng/mL in methanol)

• Alogliptin Impurity 7 calibration standards and quality control (QC) samples

• 0.1 M Sodium hydroxide

• Ethyl acetate

• Methanol

• Mobile phase

Procedure:

• Thaw plasma samples at room temperature.

• Pipette 200 µL of plasma into a clean microcentrifuge tube.

• Add 25 µL of the Alogliptin Impurity 7-d3 IS working solution to all samples except for the blank matrix.

• Vortex briefly to mix.

• Add 50 µL of 0.1 M Sodium hydroxide to alkalinize the sample.

• Add 1 mL of ethyl acetate.

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Carefully transfer the upper organic layer (ethyl acetate) to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of mobile phase.

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Workflow for plasma sample preparation.

Protocol 2: LC-MS/MS Analysis

This protocol provides representative conditions for the analysis. Actual parameters must be optimized for the specific instrumentation used.

Liquid Chromatography Conditions:

Parameter	Value
Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 5 min, hold for 1 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (Analyte)	To be determined experimentally
MRM Transition (IS)	To be determined experimentally (Analyte mass + 3)
Ion Source Temp.	500°C
Collision Gas	Argon

Data Presentation

Quantitative data from bioanalytical studies should be presented in clear, tabular formats. Below are example tables for summarizing validation and pharmacokinetic data.

Table 1: Example Calibration Curve Summary

Analyte	Concentration (ng/mL)	Mean Peak Area Ratio (Analyte/IS)	Accuracy (%)	Precision (%CV)
Alogliptin Impurity 7	1	0.015	102.3	4.5
5	0.078	98.9	3.1
25	0.395	99.5	2.5
100	1.582	101.1	1.8
500	7.951	100.4	1.5
1000	15.998	99.8	2.2

Table 2: Example Inter-day Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1	1.03	103.0	5.8
LQC	3	2.95	98.3	4.1
MQC	75	76.8	102.4	2.9
HQC	750	745.5	99.4	3.5

Table 3: Hypothetical Pharmacokinetic Parameters of Alogliptin Impurity 7

Parameter	Unit	Mean (± SD)
Cmax	ng/mL	15.2 (± 4.1)
Tmax	h	2.5 (± 0.8)
AUC(0-t)	ng·h/mL	185.6 (± 35.2)
T½	h	18.3 (± 5.7)

Note: The data presented in these tables are hypothetical examples for illustrative purposes. Actual data must be generated through experimentation.

Logical Relationship for Bioanalytical Method Validation

The validation of a bioanalytical method using a deuterated internal standard follows a logical progression to ensure the reliability of the data.

Caption: Key components of bioanalytical method validation.

The use of Alogliptin Impurity 7-d3 is crucial for the accurate quantification of its non-labeled counterpart in biological samples. While specific metabolism studies on this impurity are not widely available, the protocols and principles outlined here provide a robust framework for its investigation. A validated LC-MS/MS method employing this deuterated internal standard would enable researchers to confidently assess the formation, pharmacokinetic profile, and potential impact of this process-related impurity, contributing to a more complete understanding of Alogliptin's disposition in vivo.

References

• 1. Isolation and characterization of related substances in alogliptin benzoate by LC-QTOF mass spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of process-related impurities including forced degradation products of alogliptin benzoate and the development of the corresponding reversed-phase high-performance liquid chromatography method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of process-related impurities including forced degradation products of alogliptin benzoate and the development of the corresponding reversed-phase high-performance liquid chromatography method. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Application Notes & Protocols: A Validated Stability-Indicating HPLC Method for the Determination of Alogliptin and Its Impurities in Tablets

Audience: Researchers, scientists, and drug development professionals.

Introduction

Alogliptin is an oral anti-diabetic drug that acts as a dipeptidyl peptidase-4 (DPP-4) inhibitor.[1][2][3] It is used to improve glycemic control in patients with type 2 diabetes mellitus.[1][3][4] The efficacy and safety of pharmaceutical products are intrinsically linked to their purity. Therefore, it is crucial to have a reliable analytical method to quantify the active pharmaceutical ingredient (API), Alogliptin, and to detect and quantify any impurities that may be present in the final dosage form. Impurities can originate from the manufacturing process, degradation of the drug product over time, or interaction with excipients.[] This document provides a detailed application note and protocol for a validated, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the simultaneous determination of Alogliptin and its potential impurities in tablets.

Analytical Method Overview

This method utilizes RP-HPLC with UV detection to separate Alogliptin from its process-related and degradation impurities. The method is designed to be specific, accurate, precise, and robust, making it suitable for routine quality control analysis of Alogliptin tablets. The stability-indicating nature of the method ensures that any degradation products formed under stress conditions (such as acid, base, and oxidation) can be adequately separated and quantified.[6]

Experimental Protocols

Instrumentation and Chromatographic Conditions

A gradient RP-HPLC method is employed for the separation and quantification of Alogliptin and its impurities.[7]

Parameter	Specification
HPLC System	Gradient High-Performance Liquid Chromatography system with UV detector
Column	Angilent Zobax SB-CN (250 x 4.6 mm, 5 µm)[7]
Mobile Phase A	water/acetonitrile/trifluoroacetic acid (1900:100:1 v/v/v)[7]
Mobile Phase B	acetonitrile/water/trifluoroacetic acid (1900:100:1 v/v/v)[7]
Gradient Program	A suitable gradient program should be developed to ensure separation of all impurities.
Flow Rate	1.0 mL/min[7]
Column Temperature	Ambient
Detection Wavelength	278 nm[7]
Injection Volume	20 µL[7]

Preparation of Solutions

a. Standard Stock Solution of Alogliptin: Accurately weigh and transfer about 25 mg of Alogliptin reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with a suitable diluent (e.g., a mixture of water and acetonitrile).

b. Standard Stock Solution of Impurities: Accurately weigh and transfer about 1 mg of each impurity reference standard into separate 10 mL volumetric flasks. Dissolve in and dilute to volume with the diluent.

c. Spiked Standard Solution: Prepare a spiked solution containing Alogliptin and all known impurities at the desired concentration levels (e.g., Alogliptin at the working concentration and impurities at the specification limit).

d. Sample Preparation (Tablets):

• Weigh and finely powder not fewer than 20 tablets.

• Accurately weigh a portion of the powdered tablets equivalent to a specific amount of Alogliptin (e.g., 25 mg) and transfer it to a 25 mL volumetric flask.

• Add about 15 mL of diluent and sonicate for 15 minutes to ensure complete dissolution of the drug.

• Dilute to volume with the diluent and mix well.

• Filter the solution through a 0.45 µm nylon syringe filter, discarding the first few mL of the filtrate.

Method Validation Summary

The analytical method has been validated according to the International Council for Harmonisation (ICH) guidelines.[1][8] The validation parameters are summarized below.

System Suitability

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates	≥ 2000
%RSD of Peak Areas (n=6)	≤ 2.0%

Quantitative Data

Linearity

The linearity of the method was established by analyzing a series of solutions containing Alogliptin and its impurities at different concentrations.

Analyte	Linearity Range (ng/mL)	Correlation Coefficient (r²)
Alogliptin	50 - 1000	0.9991 - 0.9998[7]
Impurity A	50 - 1000	0.9991 - 0.9998[7]
Impurity B	50 - 1000	0.9991 - 0.9998[7]
Impurity C	50 - 1000	0.9991 - 0.9998[7]
Impurity D	50 - 1000	0.9991 - 0.9998[7]
Impurity E	50 - 1000	0.9991 - 0.9998[7]
Impurity F	50 - 1000	0.9991 - 0.9998[7]
Impurity G	50 - 1000	0.9991 - 0.9998[7]

Accuracy (% Recovery)

Accuracy was determined by the recovery of known amounts of Alogliptin and its impurities spiked into a placebo matrix.

Analyte	Spiked Level	Mean Recovery (%)
Alogliptin	80%, 100%, 120%	98.0 - 102.0
Impurities	LOQ, 100%, 150%	90.0 - 110.0

Precision (%RSD)

The precision of the method was evaluated by analyzing multiple preparations of a homogeneous sample.

Precision Type	Alogliptin (%RSD)	Impurities (%RSD)
Repeatability (n=6)	< 2.0	< 5.0
Intermediate Precision	< 2.0	< 5.0

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio.

Analyte	LOD (µg/mL)	LOQ (µg/mL)
Alogliptin	0.23[1]	0.78[1]
Impurity A	Variable	Variable
Impurity B	Variable	Variable
Impurity C	Variable	Variable
Impurity D	Variable	Variable
Impurity E	Variable	Variable
Impurity F	Variable	Variable
Impurity G	Variable	Variable

Alogliptin Impurities

Several process-related and degradation impurities of Alogliptin have been identified and characterized.[6] Common impurities include:

• Alogliptin 6-Chloro Impurity[9]

• Alogliptin N-Des(cyanobenzyl) Impurity[9]

• Alogliptin Carbamoyl Impurity[9]

• Alogliptin N-Formyl Carbamoyl Impurity[9]

Experimental Workflow and Data Analysis

The following diagram illustrates the overall workflow for the determination of Alogliptin and its impurities in tablets.

Caption: Experimental workflow for Alogliptin analysis.

Signaling Pathway (Mechanism of Action)

The following diagram illustrates the mechanism of action of Alogliptin as a DPP-4 inhibitor.

Caption: Mechanism of action of Alogliptin.

References

• 1. rjptonline.org [rjptonline.org]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Alogliptin Impurities | SynZeal [synzeal.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 6. Characterization of process-related impurities including forced degradation products of alogliptin benzoate and the development of the corresponding reversed-phase high-performance liquid chromatography method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Stability -Indicating RP-HPLC Method Development and Validation for the Simultaneous Estimation of Alogliptin and Metformin in Bulk and Pharmaceutical Formulations | Asian Journal of Pharmaceutical Research and Development [ajprd.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]

Technical Notes & Optimization

Troubleshooting isotopic exchange in Alogliptin impurity 7-d3

Welcome to the Technical Support Center. This resource provides detailed troubleshooting guides and answers to frequently asked questions concerning isotopic exchange in Alogliptin impurity 7-d3.

Understanding the Analyte: Alogliptin Impurity 7-d3

For the purpose of this guide, we will consider Alogliptin Impurity 7 as a plausible process-related impurity, (R)-6-(3-aminopiperidin-1-yl)-1',3-dimethyl-2H-[1,4'-bipyrimidine]-2,2',4,6'(1'H,3H,3'H)-tetraone, based on available reference material information.[1] The "-d3" designation implies that three hydrogen atoms have been replaced by deuterium. A common and relatively stable labeling position for use as an internal standard would be on one of the N-methyl groups (N-CD3). However, isotopic exchange issues often arise when deuterium labels are placed on more labile sites, such as the amine (N-D) or positions alpha to a carbonyl group. This guide will address the challenges that occur if the deuterium labels are susceptible to exchange.

Frequently Asked Questions (FAQs)

Q1: What is hydrogen-deuterium (H/D) isotopic exchange?

A1: Hydrogen-deuterium (H/D) isotopic exchange is a chemical reaction where a deuterium atom on your labeled compound (Alogliptin impurity 7-d3) is swapped for a hydrogen atom from the surrounding environment, such as a solvent.[2] This process, often called "back-exchange," can also happen in reverse. The exchange is catalyzed by acidic or basic conditions and is highly dependent on temperature and the solvent used.[3][4] For molecules with labile protons, such as those on amines (-NH2) or hydroxyls (-OH), this exchange can happen rapidly in protic solvents like water or methanol.[4]

Q2: Why is H/D exchange a problem in my analysis?

A2: When using a deuterated compound as an internal standard for quantitative analysis (e.g., by LC-MS), H/D exchange is a significant issue for several reasons:

• Inaccurate Quantification: If the deuterated standard loses its deuterium labels and reverts to the unlabeled form, the intensity of the standard's mass signal will decrease, leading to inaccurate and unreliable quantitative results.[5]

• Signal Interference: The back-exchange can artificially increase the signal at the mass of the unlabeled analyte, leading to an overestimation of the analyte's concentration.[5]

• Poor Reproducibility: The rate of exchange can vary depending on minor changes in sample preparation time, temperature, or solvent pH, leading to high variability in your results.[3]

Q3: Which positions on the Alogliptin Impurity 7-d3 molecule are most susceptible to H/D exchange?

A3: The susceptibility to exchange depends on the location of the deuterium labels.

• Most Labile (Fastest Exchange): Deuterium atoms on the primary amine (-ND2) of the piperidine ring are extremely labile and will exchange almost instantly in any protic solvent like water or methanol.

• Moderately Labile: Deuterium atoms on carbons adjacent (alpha) to carbonyl groups (C=O) can exchange under acidic or basic conditions through a process called enolization.[4][6]

• Most Stable (Least Labile): Deuterium atoms on aromatic rings or on a methyl group (like an N-CD3 group) are generally stable and not prone to back-exchange under typical analytical conditions. These are the ideal locations for labeling an internal standard.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing a logical approach to problem-solving.

Problem 1: I am observing unexpected mass peaks in my analysis of the d3-standard. For instance, I see signals for the d2, d1, or even the unlabeled (d0) compound.

This is a classic symptom of H/D back-exchange.[5] The number of deuterium atoms lost corresponds to the mass shifts you are observing.

Troubleshooting Workflow

Caption: Troubleshooting workflow for unexpected mass peaks.

Problem 2: My quantitative results for the target analyte are inconsistent and show poor reproducibility.

High variability is often caused by an unstable internal standard. If the H/D exchange rate is not consistent across all samples and standards, it will lead to erratic quantification.

Key Factors Influencing H/D Exchange Rate

Parameter	Impact on Exchange Rate	Recommended Condition to Minimize Exchange
pH	Catalyzed by both acid and base. The rate is highest at neutral and basic pH.	Adjust pH to 2.5 - 3.0 using formic acid.[3][7]
Temperature	Higher temperatures significantly accelerate the exchange reaction.	Maintain low temperatures (4-10°C ) for sample storage and analysis.[3]
Solvent	Protic solvents (H₂O, Methanol) provide a source of hydrogen for exchange.	Use aprotic solvents (e.g., Acetonitrile) for sample reconstitution where possible.[7]
Time	The longer the exposure to problematic conditions, the greater the exchange.	Minimize the time from sample preparation to injection.[3]

Experimental Protocols

Protocol 1: Internal Standard Stability Test

Objective: To determine if H/D exchange of Alogliptin impurity 7-d3 is occurring in your analytical solutions.[5]

Methodology:

• Prepare Solutions:

  • Solution A: Prepare a high-concentration solution of only the Alogliptin impurity 7-d3 standard in your initial mobile phase or sample diluent.

  • Solution B (Control): Prepare a solution of the d3-standard in a pure aprotic solvent like acetonitrile.

• Time-Point Analysis:

  • Inject both solutions into the LC-MS system at T=0 (immediately after preparation).

  • Store both solutions in the autosampler under the same conditions as your typical sample queue.

  • Re-inject both solutions at regular intervals (e.g., T=2h, 4h, 8h, 24h).

• Data Analysis:

  • For Solution A, monitor the peak areas of the d3, d2, d1, and d0 mass transitions over time.

  • An increase in the d0/d3 peak area ratio over time is a direct indicator of back-exchange.

  • Solution B should show minimal to no change, confirming the standard is stable in an aprotic environment.

Expected Mass Shifts from H/D Exchange

Species	Description	Expected [M+H]⁺ (Hypothetical)
d3 (Intact)	Internal Standard	345.4
d2	Loss of 1 Deuterium	344.4
d1	Loss of 2 Deuterium	343.4
d0	Loss of all 3 Deuterium	342.4

Note: Hypothetical masses are for illustrative purposes.

Protocol 2: Optimized LC-MS Method to Minimize H/D Exchange

Objective: To provide a robust analytical method that minimizes the potential for on-instrument back-exchange.

Methodology:

• Sample Preparation:

  • If starting from a solid, dissolve the Alogliptin impurity 7-d3 standard in a pure aprotic solvent (e.g., acetonitrile).

  • If performing an extraction (e.g., protein precipitation), use cold acetonitrile with 0.1% formic acid.

  • For the final reconstitution step before injection, use a solvent mixture that is primarily organic and acidified (e.g., 90:10 Acetonitrile:Water with 0.1% Formic Acid).[8]

• LC Conditions:

  • Mobile Phase A: Water with 0.1% Formic Acid (pH ≈ 2.7).

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Autosampler Temperature: Set to 4°C.

  • Column Temperature: Keep as low as possible while maintaining good chromatography (e.g., 25-30°C).

• Mass Spectrometry:

  • Use a heated electrospray ionization (HESI) source if available, but be mindful that excessive source temperatures can sometimes promote gas-phase exchange. Find a balance between good desolvation and minimal exchange.

  • Monitor the mass transitions for both the d3-standard and the unlabeled d0-analyte.

Optimized Workflow Diagram

Caption: Optimized workflow to minimize H/D back-exchange.

References

• 1. htsbiopharma.com [htsbiopharma.com]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC-MS/MS Parameters for Alogliptin and its Deuterated Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantitative analysis of Alogliptin and its deuterated internal standard using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the recommended MRM transitions for Alogliptin and its deuterated standard?

A1: Multiple Reaction Monitoring (MRM) is crucial for selective and sensitive quantification. The most commonly reported precursor to product ion transitions are summarized below. It is recommended to optimize these on your specific instrument.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Alogliptin	340.2 / 340.18 / 340.3	116.0 / 116.1 / 116.08	Positive
Alogliptin-d3	343.3 / 344.3	116.1 / 119.1	Positive

Q2: What is a typical starting point for liquid chromatography conditions?

A2: A reversed-phase separation on a C18 column is the most common approach. The following table summarizes typical starting conditions that can be further optimized.

Parameter	Recommended Starting Conditions
Column	C18 (e.g., 50 x 2.1 mm, 1.7 µm; 50 x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile or Methanol
Gradient	Isocratic (e.g., 40:60 v/v A:B) or a simple gradient
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	5 - 10 µL

Q3: How should I prepare my plasma samples for analysis?

A3: Protein precipitation is a common and effective method for extracting Alogliptin from plasma. A typical protocol is as follows:

• To 100 µL of plasma, add an appropriate volume of internal standard spiking solution.

• Precipitate proteins by adding 300-400 µL of cold acetonitrile.

• Vortex the mixture for 1-2 minutes.

• Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes.

• Transfer the supernatant to a clean tube or vial for injection.

Experimental Protocol: Validated LC-MS/MS Method

This section provides a detailed experimental protocol adapted from validated methods for the determination of Alogliptin in human plasma.

1. Materials and Reagents

• Alogliptin reference standard

• Alogliptin-d3 internal standard

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (≥98%)

• Human plasma (with anticoagulant, e.g., K2EDTA)

2. Instrument and Conditions

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Column: Waters ACQUITY UPLC BEH C18, 50 x 2.1 mm, 1.7 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.3 mL/min

• Gradient: 60% B for 2.5 minutes

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS Ionization Mode: ESI Positive

• MRM Transitions:

  • Alogliptin: 340.2 -> 116.1

  • Alogliptin-d3: 343.3 -> 116.1

• Dwell Time: 100 ms

3. Standard and Quality Control Sample Preparation

• Prepare stock solutions of Alogliptin and Alogliptin-d3 in methanol.

• Prepare working standard solutions by serially diluting the Alogliptin stock solution with 50:50 methanol:water.

• Prepare calibration curve standards and quality control (QC) samples by spiking the appropriate working standard solutions into blank human plasma.

4. Sample Preparation

• Pipette 100 µL of plasma sample (blank, standard, QC, or unknown) into a microcentrifuge tube.

• Add 25 µL of Alogliptin-d3 internal standard working solution (e.g., 100 ng/mL in 50:50 methanol:water).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to an autosampler vial for LC-MS/MS analysis.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of Alogliptin.

Issue	Possible Cause(s)	Recommended Action(s)
No or Low Signal for Alogliptin and IS	- Instrument not tuned or calibrated.- ESI source is dirty.- Incorrect MRM transitions.- Mobile phase composition issue.	- Tune and calibrate the mass spectrometer.- Clean the ESI probe and source components.- Verify the precursor and product ions for both analytes.- Ensure correct mobile phase preparation and composition.
Poor Peak Shape (Tailing or Fronting)	- Column degradation.- Inappropriate mobile phase pH.- Sample solvent stronger than mobile phase.- Secondary interactions with column silanols.	- Replace the analytical column.- Ensure the mobile phase pH is appropriate for Alogliptin (acidic is preferred).- Reconstitute the sample in a solvent similar to or weaker than the initial mobile phase.- Use a column with end-capping or a different stationary phase.
High Background Noise	- Contaminated mobile phase or solvents.- Dirty ion source or transfer optics.- Column bleed.	- Use high-purity LC-MS grade solvents and freshly prepared mobile phases.- Perform a thorough cleaning of the ion source and optics.- Use a high-quality, low-bleed column.
Inconsistent Results (Poor Precision)	- Inconsistent sample preparation.- Autosampler injection volume variability.- Unstable ESI spray.	- Ensure consistent and precise pipetting during sample preparation.- Check the autosampler for proper function and maintenance.- Optimize the ESI probe position and spray voltage for a stable signal.
Signal Suppression or Enhancement (Matrix Effects)	- Co-eluting endogenous plasma components.- Insufficient sample cleanup.	- Adjust the chromatography to separate Alogliptin from the interfering peaks.- Evaluate different sample preparation techniques (e.g., liquid-liquid extraction, solid-phase extraction).- Use a deuterated internal standard to compensate for matrix effects.
Presence of Unexpected Peaks	- Sample degradation.- Carryover from previous injections.	- Alogliptin is known to be unstable under acidic and alkaline stress conditions.[1] Ensure proper sample storage and handling. Analyze for known degradation products if necessary.- Implement a robust needle wash protocol in the autosampler method, using a strong organic solvent.

Visualizations

Caption: Experimental workflow for Alogliptin analysis.

Caption: Troubleshooting decision tree for Alogliptin LC-MS/MS analysis.

References

• 1. Isolation and characterization of related substances in alogliptin benzoate by LC-QTOF mass spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing matrix effects with Alogliptin impurity 7-d3

Welcome to the technical support center for the bioanalysis of Alogliptin and its impurities. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize matrix effects and ensure accurate quantification using a stable isotope-labeled internal standard, such as a deuterated version of an Alogliptin impurity or Alogliptin itself (e.g., Alogliptin-d3).

Frequently Asked Questions (FAQs)

Q1: What is the "matrix effect" in LC-MS/MS analysis and how does it affect my Alogliptin quantification?

A1: The matrix effect is the alteration of ionization efficiency for a target analyte by co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2][3] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy and reproducibility of your quantitative results for Alogliptin.[3][4][5] Components in biological samples like phospholipids, salts, and metabolites are common causes of matrix effects.[2]

Q2: How does using a stable isotope-labeled internal standard (SIL-IS) like Alogliptin impurity 7-d3 help in minimizing matrix effects?

A2: A SIL-IS is a form of the analyte or a related compound where some atoms have been replaced with their heavy isotopes (e.g., Deuterium (²H or D), ¹³C, ¹⁵N).[6] The ideal SIL-IS, such as Alogliptin-d3, is chemically identical to the analyte (Alogliptin or its impurity) and will therefore have very similar chromatographic retention times and experience the same degree of matrix effects.[1][7] By measuring the ratio of the analyte's signal to the SIL-IS's signal, any signal suppression or enhancement caused by the matrix is effectively canceled out, leading to more accurate and precise quantification.

Q3: Can I use Alogliptin-d3 as an internal standard for the quantification of Alogliptin's impurities?

A3: Yes, in many cases, a SIL version of the parent drug is a suitable internal standard for its impurities, especially if the impurities are structurally similar and co-elute closely with the parent drug. The underlying assumption is that the analyte and the SIL-IS experience the same ionization suppression or enhancement. However, for regulatory submissions, it is best practice to use a SIL version of the specific impurity if available. If not, thorough validation is required to demonstrate that Alogliptin-d3 can adequately compensate for matrix effects on the impurity.

Q4: What should I do if my Alogliptin and Alogliptin impurity 7-d3 peaks are separating chromatographically?

A4: Chromatographic separation between an analyte and its deuterated internal standard can occur due to the "deuterium isotope effect," which can alter the compound's lipophilicity and retention time. If this separation is significant, the analyte and the IS may experience different matrix effects, leading to inaccurate results.[7] To address this, you can:

• Modify Chromatographic Conditions: Adjust the mobile phase composition, gradient slope, or column temperature to achieve co-elution.

• Use a Different Column: A column with different selectivity may resolve the issue.

• Consider a ¹³C or ¹⁵N Labeled Standard: These isotopes are less likely to cause significant retention time shifts compared to deuterium.[6]

Q5: What are the regulatory expectations regarding matrix effect assessment?

A5: Regulatory bodies like the FDA require that matrix effects be evaluated during bioanalytical method validation.[8][9][10] This typically involves analyzing samples from at least six different sources of the biological matrix.[9][10] The accuracy and precision of quality control (QC) samples prepared in these different matrices should meet predefined acceptance criteria (typically within ±15%).[10]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High variability in analyte/IS ratio across different plasma lots.	Significant and variable matrix effects between individual lots. The SIL-IS may not be fully compensating for these differences.	1. Optimize Sample Preparation: Implement a more rigorous cleanup method like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[2] 2. Chromatographic Optimization: Modify the LC gradient to better separate Alogliptin from the regions of ion suppression. 3. Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to account for consistent matrix effects.
Poor peak shape for Alogliptin and/or the internal standard.	Co-eluting matrix components interfering with the chromatography. Inappropriate mobile phase pH or composition.	1. Adjust Mobile Phase pH: Alogliptin is a basic compound; ensure the mobile phase pH is suitable for good peak shape. 2. Improve Sample Cleanup: Use SPE with a mixed-mode or ion-exchange sorbent for more specific removal of interferences.
Low recovery of Alogliptin during sample extraction.	Inefficient extraction method. Binding of Alogliptin to proteins or other matrix components.	1. Optimize Extraction Solvent: For LLE, test different organic solvents and pH conditions.[11] 2. Optimize SPE Protocol: Evaluate different sorbents, wash steps, and elution solvents. 3. Protein Precipitation: Ensure the ratio of precipitant (e.g., acetonitrile, methanol) to plasma is sufficient for complete protein removal.[12]
Inconsistent results at the Lower Limit of Quantification (LLOQ).	Higher relative impact of matrix effects at low concentrations. Insufficient sensitivity.	1. Enhance Sample Cleanup: A cleaner extract is crucial for LLOQ performance. 2. Optimize Mass Spectrometer Parameters: Ensure MS/MS parameters (e.g., collision energy, declustering potential) are optimized for Alogliptin and the IS. 3. Increase Sample Injection Volume: This may improve signal intensity, but be mindful of potentially increasing matrix load.[5]

Quantitative Data Summary

The following tables summarize typical parameters for an LC-MS/MS method for Alogliptin analysis.

Table 1: LC-MS/MS Parameters for Alogliptin Analysis

Parameter	Value	Reference
Analyte	Alogliptin	[11][12]
Internal Standard	Alogliptin-d3	[11][13]
Mass Spectrometer	Triple Quadrupole	[11][12]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[12]
MRM Transition (Alogliptin)	m/z 340.18 → 116.08	[12]
MRM Transition (Alogliptin-d3)	m/z 343.3 → 196.2	[14]
Linearity Range	10 - 400 ng/mL	[12]

Table 2: Method Validation Summary for Alogliptin in Human Plasma

Parameter	Acceptance Criteria	Typical Result	Reference
Intra-day Precision (%CV)	≤ 15%	1.26% - 4.97%	[14]
Inter-day Precision (%CV)	≤ 15%	< 5%	[14]
Intra-day Accuracy (% Bias)	Within ±15%	Within ±10%	[14]
Inter-day Accuracy (% Bias)	Within ±15%	Within ±10%	[14]
Recovery	Consistent and reproducible	87.1% - 110%	[4]
Matrix Effect	Accuracy within ±15% for different lots	Meets criteria	[10]

Detailed Experimental Protocols

Sample Preparation using Protein Precipitation

This protocol is a rapid and straightforward method for sample cleanup.

• Sample Thawing: Thaw frozen plasma samples at room temperature.

• Aliquoting: Pipette 100 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 50 µL of Alogliptin impurity 7-d3 working solution (e.g., 50 ng/mL in methanol) to each plasma sample. Vortex for 10 seconds.

• Protein Precipitation: Add 300 µL of acetonitrile (or methanol) to each tube. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional): For increased sensitivity, evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase. Vortex to ensure complete dissolution.

• Injection: Inject a portion (e.g., 5-10 µL) of the reconstituted sample into the LC-MS/MS system.

Matrix Effect Evaluation Protocol

This protocol is designed to assess the impact of matrix variability on the quantification of Alogliptin, in accordance with regulatory guidelines.[10]

• Source Different Matrix Lots: Obtain blank plasma from at least six different individual donors.

• Prepare Two Sets of Samples:

  • Set A (Neat Solution): Prepare Low QC (LQC) and High QC (HQC) concentrations of Alogliptin and the internal standard in the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Process blank plasma from each of the six donors using the validated sample preparation method (e.g., protein precipitation). After the final step before injection, spike the clean extracts with Alogliptin and the internal standard to the same LQC and HQC concentrations as Set A.

• Analysis: Inject both sets of samples and acquire the data.

• Calculation: The matrix factor (MF) is calculated for each lot by comparing the peak area of the analyte in the presence of matrix (Set B) to the peak area in a neat solution (Set A).

  • MF = (Peak Area in Set B) / (Mean Peak Area in Set A)

• Internal Standard Normalized MF: To assess the effectiveness of the SIL-IS, calculate the IS-normalized MF.

  • IS-Normalized MF = (Analyte MF) / (IS MF)

• Acceptance Criteria: The coefficient of variation (%CV) of the IS-normalized MF across the six lots should not exceed 15%.

Visualizations

Experimental Workflow for Alogliptin Analysis

Caption: Workflow for Alogliptin analysis in plasma.

Troubleshooting Logic for Matrix Effects

Caption: Troubleshooting matrix effects in bioanalysis.

References

• 1. waters.com [waters.com]
• 2. nebiolab.com [nebiolab.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. pharmacompass.com [pharmacompass.com]
• 9. fda.gov [fda.gov]
• 10. fda.gov [fda.gov]
• 11. japsonline.com [japsonline.com]
• 12. Enhanced LC-MS/MS analysis of alogliptin and pioglitazone in human plasma: Applied to a preliminary pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. omicsonline.org [omicsonline.org]
• 14. researchgate.net [researchgate.net]

Addressing chromatographic shift between Alogliptin and impurity 7-d3

This technical support guide is intended for researchers, scientists, and drug development professionals encountering chromatographic shifts between Alogliptin and its deuterated dimeric impurity, impurity 7-d3. The following frequently asked questions (FAQs) and troubleshooting guides will help you address and resolve these specific analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What are the chemical structures of Alogliptin and Impurity 7-d3?

A1: Alogliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor.[1][2] Its chemical structure features a primary amine on a piperidine ring, making it a basic compound.[1] Impurity 7-d3 is a deuterated dimer of Alogliptin. The "-d3" designation indicates the presence of three deuterium atoms. The structural difference, particularly the increased molecular weight and potential for different spatial arrangement due to dimerization, is a primary reason for the observed chromatographic shift.

Q2: Why am I observing a chromatographic shift between Alogliptin and Impurity 7-d3?

A2: Chromatographic shifts, or changes in retention time, between Alogliptin and Impurity 7-d3 can be attributed to several factors:

• Structural and Isotopic Differences: The most fundamental reason is the inherent difference in their chemical structures. Impurity 7-d3 is a larger molecule (a dimer) and contains deuterium atoms. Deuterium can have a slight, but measurable, impact on the polarity and interaction with the stationary phase compared to hydrogen, leading to a different retention time.

• Mobile Phase pH: Alogliptin is a basic compound with a primary amine.[1] Small variations in the mobile phase pH can significantly alter the degree of ionization of the amine group, which in turn affects its interaction with the stationary phase and its retention time.[3][4][5][6] Since Impurity 7-d3 also contains these basic functional groups, it will also be sensitive to pH changes, but potentially to a different extent, causing a shift in their relative separation.

• Temperature Fluctuations: Column temperature affects the viscosity of the mobile phase and the kinetics of analyte interaction with the stationary phase.[7][8][9][10][11] Inconsistent temperature control can lead to retention time drift for both compounds.[8][12]

• Column Degradation: Over time, the stationary phase of the HPLC column can degrade or become contaminated, leading to changes in its retentive properties and causing shifts in retention times.[12][13]

Q3: How does the mobile phase pH specifically affect the separation?

A3: For amine-containing compounds like Alogliptin and its impurity, the mobile phase pH is a critical parameter.[3] In reversed-phase chromatography, at a pH below the pKa of the amine group, the compound will be protonated (ionized). In this state, it is more polar and will have weaker interactions with the nonpolar stationary phase, resulting in a shorter retention time. Conversely, at a pH above the pKa, the amine group will be in its neutral, less polar form, leading to stronger interaction with the stationary phase and a longer retention time. Controlling the pH is therefore essential for achieving consistent and reproducible separation.[5][6]

Troubleshooting Guide for Chromatographic Shift

This guide provides a systematic approach to diagnosing and resolving chromatographic shifts between Alogliptin and Impurity 7-d3.

Issue: The retention times of Alogliptin and/or Impurity 7-d3 are shifting, leading to inconsistent separation.

Step 1: Evaluate the HPLC System and Method Parameters

Q: Have you confirmed the stability of your HPLC system?

A: Before investigating chemical causes, ensure the instrument is functioning correctly.

• Check for Leaks: Inspect all fittings and connections for any signs of leakage.

• Pump Performance: Ensure the pump is delivering a stable and consistent flow rate. Fluctuations in flow rate will directly impact retention times.[12][14]

• Degasser Functionality: Check that the degasser is working properly to prevent air bubbles from entering the system, which can cause pressure fluctuations and retention time instability.[15]

Q: Are your mobile phase preparation and storage procedures consistent?

A: The composition and pH of the mobile phase are critical for the reproducible separation of these basic compounds.[12][15]

• Fresh Preparation: Prepare the mobile phase fresh daily. The pH of buffered mobile phases can change over time due to the absorption of atmospheric CO2.

• Accurate pH Measurement: Use a calibrated pH meter to ensure the pH of the aqueous portion of your mobile phase is accurate and consistent between batches.

• Consistent Mixing: If preparing the mobile phase by mixing different solvents, ensure the proportions are accurate.

Step 2: Investigate the Mobile Phase pH

Q: Is the mobile phase pH appropriate for the separation of Alogliptin and its impurity?

A: As basic compounds, their retention is highly sensitive to pH.

• pH Optimization: If you are experiencing poor separation or significant shifts, you may need to re-optimize the mobile phase pH. It is generally recommended to work at a pH that is at least 2 pH units away from the pKa of the analyte to ensure a single ionic form is present.

• Buffer Capacity: Ensure your buffer has sufficient capacity to resist pH changes.

Step 3: Control the Column Temperature

Q: Is the column temperature being actively controlled?

A: Temperature fluctuations can cause significant retention time drift.[8][12]

• Use a Column Oven: Always use a thermostatically controlled column oven to maintain a stable temperature throughout the analysis.[12]

• Temperature Optimization: If co-elution or poor resolution is an issue, adjusting the column temperature may improve the separation. Increasing the temperature generally decreases retention time.[8][11]

Step 4: Assess the Column Health

Q: Could the column be the source of the problem?

A: Column degradation can lead to a variety of chromatographic issues, including shifting retention times.[12]

• Column Equilibration: Ensure the column is properly equilibrated with the mobile phase before starting the analysis. Insufficient equilibration can lead to drifting retention times in the initial injections.

• Column Cleaning: If you suspect column contamination, follow the manufacturer's instructions for column washing and regeneration.

• Replace the Column: If the above steps do not resolve the issue, the column may have reached the end of its lifespan and may need to be replaced.

Data Presentation

The following table summarizes typical HPLC parameters that can be used as a starting point for the analysis of Alogliptin and its impurities. These are generalized parameters and may require optimization for your specific application.

Parameter	Typical Value/Range	Rationale
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Provides good retention for moderately polar compounds like Alogliptin.[16][17]
Mobile Phase A	Aqueous buffer (e.g., Ammonium Carbonate or Phosphate)	Buffers are essential to control the pH for reproducible retention of basic analytes.[16]
Mobile Phase B	Acetonitrile or Methanol	Common organic modifiers for reversed-phase chromatography.
Gradient	Optimized based on separation needs	A gradient may be necessary to resolve Alogliptin from its dimeric impurity.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.[16][17]
Column Temperature	30-40 °C	Elevated temperature can improve peak shape and reduce run time.[8][11]
Detection Wavelength	~277 nm	A common UV detection wavelength for Alogliptin.[16][17]
Injection Volume	10-20 µL	Standard injection volume.
Mobile Phase pH	3.0 - 7.0	The optimal pH will depend on the pKa of Alogliptin and the desired retention characteristics.

Experimental Protocols

Standard HPLC Method for Alogliptin and Impurity Analysis

This protocol provides a general methodology that can be adapted for your specific needs.

• Preparation of Mobile Phase A (Aqueous Buffer):

  • Prepare a 20 mM solution of ammonium carbonate in HPLC-grade water.

  • Adjust the pH to the desired value (e.g., 4.5) using an appropriate acid (e.g., formic acid).

  • Filter the buffer through a 0.45 µm membrane filter.

• Preparation of Mobile Phase B (Organic Solvent):

  • Use HPLC-grade acetonitrile.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A gradient of Mobile Phase A and Mobile Phase B. An example gradient is:

    • 0-5 min: 90% A, 10% B

    • 5-20 min: Linear gradient to 50% A, 50% B

    • 20-25 min: Hold at 50% A, 50% B

    • 25.1-30 min: Return to 90% A, 10% B for re-equilibration.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection: UV at 277 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the sample containing Alogliptin and Impurity 7-d3 in a suitable diluent (e.g., a mixture of water and acetonitrile).

  • The final concentration should be within the linear range of the detector.

Mandatory Visualization

Caption: Troubleshooting workflow for addressing chromatographic shifts.

Caption: Relationship between Alogliptin and Impurity 7-d3.

References

• 1. Alogliptin | C18H21N5O2 | CID 11450633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. akjournals.com [akjournals.com]
• 4. akjournals.com [akjournals.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 7. Effect of temperature on separation of estradiol stereoisomers and equilin by liquid chromatography using mobile phases modified with beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromtech.com [chromtech.com]
• 9. researchgate.net [researchgate.net]
• 10. chemconnections.org [chemconnections.org]
• 11. m.youtube.com [m.youtube.com]
• 12. uhplcs.com [uhplcs.com]
• 13. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 14. Why is my LC Retention Time Shifting? [restek.com]
• 15. researchgate.net [researchgate.net]
• 16. Development and Validation of an HPLC Method for Determination of Antidiabetic Drug Alogliptin Benzoate in Bulk and Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Development and Validation of an HPLC Method for Determination of Antidiabetic Drug Alogliptin Benzoate in Bulk and Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Deuterium Back-Exchange in Labeled Standards

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges associated with the back-exchange of deuterium in labeled standards during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is isotopic back-exchange and why is it a significant concern?

A: Isotopic back-exchange is an undesirable chemical reaction where deuterium atoms on a labeled internal standard are replaced by hydrogen atoms (protons) from the surrounding environment, such as from solvents or atmospheric moisture.[1][2] This phenomenon can compromise the isotopic purity of the standard, leading to inaccurate quantification in analytical assays.[1] The primary concerns are the underestimation of the internal standard's signal and the overestimation of the unlabeled analyte's concentration, as the back-exchanged standard can contribute to the analyte's signal.[3]

Q2: Which factors primarily influence the rate of deuterium back-exchange?

A: The rate of hydrogen-deuterium (H-D) exchange is highly dependent on several factors:

• pH: The exchange rate is minimized at a pH of approximately 2.5-3.0.[3][4][5] Both highly acidic and, more notably, basic conditions can catalyze and accelerate this process.[3]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[3]

• Solvent Composition: Protic solvents like water, methanol, and ethanol are sources of protons and can drive back-exchange.[3]

• Position of the Deuterium Label: Deuterium atoms on or near functional groups that can participate in acid-base chemistry, such as on heteroatoms like oxygen or nitrogen (e.g., in alcohols or amines), are more susceptible to exchange.[1][6] Labels on a carbon adjacent to a carbonyl group can also be prone to exchange under certain conditions.[6]

Q3: How can I minimize deuterium exchange during sample storage?

A: To minimize deuterium exchange during storage, consider the following best practices:

• Solvent Choice: Whenever possible, store deuterium-labeled standards in aprotic solvents such as acetonitrile, dioxane, or tetrahydrofuran.[4] If an aqueous solution is necessary, using a D₂O-based buffer is recommended.[4]

• Temperature: Store solutions at low temperatures, such as -20°C or -80°C, to significantly slow down the exchange rate.[4] For solids or lyophilized powders, storage at -20°C or colder in a desiccator is advised to protect from moisture.[7]

• pH: If using an aqueous buffer, maintain a pH where the exchange rate is minimal for your specific compound, which is often in the acidic range.[4]

• Inert Atmosphere: To prevent contamination from atmospheric moisture, handle and store deuterated compounds under an inert atmosphere, like dry nitrogen or argon.[1][8]

Q4: Are there alternatives to deuterium labeling that are not prone to back-exchange?

A: Yes, stable isotopes like Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N) are excellent alternatives to avoid exchange problems.[4] These isotopes are incorporated into the carbon or nitrogen backbone of the molecule and are not susceptible to chemical exchange under typical analytical conditions.[3] However, the synthesis of ¹³C and ¹⁵N labeled compounds is generally more complex and expensive than deuterium labeling.[4]

Q5: Can lyophilization (freeze-drying) help prevent back-exchange?

A: Yes, lyophilization can be an effective method for minimizing back-exchange during long-term storage.[5] This process removes water, the primary source of protons for back-exchange. It is crucial to use lyophilizable buffers and ensure the stability of the protein or compound during the process.[5]

Troubleshooting Guides

Guide 1: Investigating the Loss of Deuterium in a Labeled Standard

Symptoms:

• Inconsistent or lower-than-expected signal from the deuterium-labeled internal standard.[4]

• Appearance of a signal at the mass of the unlabeled analyte in a blank sample spiked only with the internal standard.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for identifying the source of deuterium exchange.

Guide 2: Drifting Internal Standard Signal During an Analytical Run

Symptom: The peak area of the internal standard systematically decreases over the course of an analytical run.[9]

Potential Cause & Troubleshooting Steps:

• Back-exchange in the autosampler: The standard may be exchanging with residual protons in the sample matrix or solvent over time.[2]

  • Solution: Maintain the autosampler at a low temperature (e.g., 4 °C) and minimize the time samples are queued before injection.[2]

• Inappropriate solvent or matrix pH: Acidic or basic conditions in the sample diluent or mobile phase are promoting exchange.[8]

  • Solution: Measure the pH of your solvent and sample matrix.[8] Adjust the pH to be as close to the minimum exchange rate (typically pH 2.5-3.0) as is compatible with your analytical method.[4][5]

• Elevated temperatures during analysis: Higher temperatures in the column compartment or ion source can accelerate back-exchange.

  • Solution: Maintain low temperatures throughout the entire analytical workflow, from quenching to LC-MS analysis.[5] Sub-zero temperature chromatography can significantly reduce back-exchange.[10]

Data Presentation

Table 1: Key Factors Influencing the Rate of Hydrogen-Deuterium Exchange

Factor	Condition Promoting Exchange	Condition Minimizing Exchange	Reference(s)
pH	Highly acidic (<2) or basic (>4)	pH ~2.5-3.0	[3][4][5]
Temperature	High temperature	Low temperature (e.g., 0°C, -20°C, -80°C)	[4][5][10]
Solvent	Protic solvents (e.g., H₂O, Methanol)	Aprotic solvents (e.g., Acetonitrile) or D₂O-based buffers	[3][4]
Label Position	On or near heteroatoms (O, N), alpha to carbonyls	On stable, non-exchangeable positions (e.g., aromatic rings)	[1][6][9]
Analysis Time	Long exposure to protic solvents	Rapid analysis	[2]

Experimental Protocols

Protocol 1: Minimizing Back-Exchange During LC-MS Analysis

This protocol is designed for analyzing deuterium-labeled compounds while minimizing the loss of the deuterium label during the analytical run.

Key Principle: The rate of H/D exchange can be significantly slowed by maintaining a low pH and low temperature.[4]

Methodology:

• Sample Preparation:

  • If possible, perform the final dilution of the sample in a D₂O-based buffer or an aprotic solvent.[4]

  • If using an aqueous solution, ensure it is acidified to a pH of approximately 2.5-3.0 with a suitable acid (e.g., formic acid).[4]

  • Perform all sample preparation steps at low temperatures (e.g., on an ice bath) to slow down exchange kinetics.[2]

• LC System Configuration:

  • Maintain the autosampler at a low temperature (e.g., 4°C).[2]

  • Use a mobile phase with a pH at or near the minimum for H-D exchange (typically around pH 2.25-2.5).[5]

  • Maintain the column at a low temperature (e.g., 0°C or subzero temperatures).[5][10]

  • Employ rapid chromatographic gradients to minimize the time the analyte is exposed to the mobile phase.[2]

• MS System Configuration:

  • Configure the mass spectrometer to monitor for both the deuterated standard and the potential unlabeled analogue to assess the extent of back-exchange.[4]

Protocol 2: Assessing the Stability of a Deuterated Internal Standard

This protocol outlines a series of experiments to evaluate the stability of a deuterated internal standard against back-exchange in various solutions.

Methodology:

• Prepare Test Solutions: Prepare solutions of the deuterated internal standard in various solvents and at different pH values relevant to your experimental conditions (e.g., mobile phase A, mobile phase B, sample diluent).

• Incubation: Incubate aliquots of these solutions at different temperatures (e.g., room temperature, 4°C, and an elevated temperature like 40°C) for varying durations (e.g., 0, 2, 4, 8, and 24 hours).

• Analysis: Analyze the incubated samples by LC-MS.

• Data Evaluation: Monitor the peak area of the deuterated internal standard and the peak area of the corresponding unlabeled analyte. A decrease in the deuterated standard's signal accompanied by an increase in the unlabeled analyte's signal indicates back-exchange.

• Stability Determination: Based on the results, determine the optimal storage and handling conditions (solvent, pH, temperature) that minimize back-exchange for your specific deuterated standard.

Visualizations

Caption: General workflow for proper storage and handling of deuterated standards.

Caption: Simplified mechanism of acid-catalyzed H/D exchange on a heteroatom (X).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Sub-Zero Temperature Chromatography for Reduced Back-Exchange and Improved Dynamic Range in Amide Hydrogen Deuterium Exchange Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Improving peak shape and resolution in Alogliptin HPLC methods

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize peak shape and resolution in Alogliptin HPLC methods.

Troubleshooting Guide

Poor peak shape and inadequate resolution are common challenges in HPLC analysis. The following table summarizes potential issues, their likely causes, and recommended solutions for Alogliptin analysis.

Problem	Potential Cause	Recommended Solution
Peak Tailing	Secondary Silanol Interactions: Free silanol groups on the silica-based column packing can interact with the basic amine groups in Alogliptin.	- Use a lower pH mobile phase: A pH of around 3.0 can help to protonate the silanol groups and reduce interactions. The use of 0.1% perchloric acid with pH adjusted to 3.0 with triethylamine has been shown to be effective.[1] - Add a competing base: Incorporate a small amount of a competing base like triethylamine (TEA) into the mobile phase to block the active silanol sites. - Use an end-capped column: Employ a modern, high-purity, end-capped C18 or C8 column to minimize the number of available silanol groups.
Column Overload: Injecting too much sample can lead to peak distortion.	- Reduce sample concentration: Prepare a more dilute sample solution. Linearity for Alogliptin has been established in ranges such as 5-50 µg/mL and 85-306 µg/ml.[2][3] - Decrease injection volume: Reduce the volume of sample injected onto the column.
Column Degradation: Loss of stationary phase or accumulation of contaminants can affect peak shape.	- Flush the column: Use a strong solvent to wash the column. - Replace the column: If flushing does not improve the peak shape, the column may need to be replaced.
Peak Fronting	Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause the peak to front.	- Use mobile phase as sample solvent: Dissolve and dilute the Alogliptin standard and sample in the initial mobile phase.[2][3]
Column Overload: In some cases, severe overload can manifest as peak fronting.	- Reduce sample concentration or injection volume.
Poor Resolution	Inadequate Separation: The mobile phase composition may not be optimal for separating Alogliptin from its impurities or degradation products.	- Optimize mobile phase composition: Adjust the ratio of the organic modifier (e.g., acetonitrile, methanol) to the aqueous buffer. Gradient elution can be effective for separating multiple components.[1][4] - Change the pH of the mobile phase: Altering the pH can change the ionization state of Alogliptin and its related substances, thereby affecting their retention and improving separation.
Low Column Efficiency: An old or poorly packed column will have a low number of theoretical plates, leading to broader peaks and poor resolution.	- Check system suitability parameters: Ensure the theoretical plates are within an acceptable range (typically >2000). - Replace the column: A new, high-efficiency column can significantly improve resolution. Columns such as Kromasil C18 (250 x 4.6 mm, 5 µm) and Agilent Zobax SB-CN (250×4.6 mm; 5 μm) have been used successfully.[1][4]
Inappropriate Stationary Phase: The chosen column may not have the right selectivity for the separation.	- Try a different stationary phase: If a C18 column does not provide adequate resolution, consider a different chemistry, such as a C8 or a phenyl column.
Split Peaks	Partially Clogged Frit or Column Inlet: A blockage can cause the sample to be distributed unevenly onto the column.	- Reverse flush the column (if permissible by the manufacturer). - Replace the inlet frit. - Filter all samples and mobile phases through a 0.45 µm filter to prevent particulate matter from reaching the column.[2]
Column Bed Collapse or Void: A void at the head of the column can lead to peak splitting.	- This is often irreversible, and the column will need to be replaced.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an HPLC method for Alogliptin?

A1: A common and effective starting point for an Alogliptin HPLC method is to use a reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) with a mobile phase consisting of a mixture of an aqueous buffer (such as ammonium carbonate or perchloric acid adjusted to a low pH) and an organic solvent like acetonitrile.[1][3] Detection is typically performed at around 277 nm.[2][3]

Q2: How can I improve the resolution between Alogliptin and its process-related impurities or degradation products?

A2: To improve resolution, a stability-indicating gradient method is often necessary. This involves changing the mobile phase composition over the course of the run. For instance, a gradient with an aqueous solution containing 0.1% perchloric acid (pH 3.0) and acetonitrile has been shown to effectively separate Alogliptin from its forced degradation products.[1] Forced degradation studies under acidic, basic, and oxidative conditions can help identify the potential degradants that need to be resolved.[5][6]

Q3: My Alogliptin peak is showing significant tailing. What is the most likely cause and how do I fix it?

A3: Significant tailing of the Alogliptin peak is most likely due to secondary interactions between the basic amine groups of the Alogliptin molecule and acidic silanol groups on the surface of the silica-based column packing. To mitigate this, you can:

• Lower the mobile phase pH: Using a buffer with a pH around 3.0 will protonate the silanol groups, reducing their interaction with the protonated Alogliptin.

• Use a modern, end-capped column: These columns have fewer free silanol groups.

• Add a competing base: A small amount of triethylamine (TEA) in the mobile phase can help to mask the active silanol sites.

Q4: What are typical system suitability parameters I should aim for in my Alogliptin HPLC method?

A4: For a robust and reliable method, you should aim for the following system suitability parameters:

• Tailing factor: Should be less than 2.0.[7]

• Theoretical plates: Should be greater than 2000.

• Resolution: Between Alogliptin and the nearest eluting peak should be greater than 1.5.[4]

• Relative Standard Deviation (RSD) for replicate injections: Should be less than 2.0%.[3]

Experimental Protocols

Protocol 1: Isocratic HPLC Method for Alogliptin Quantification

This protocol is suitable for the routine quantification of Alogliptin in bulk drug and tablet dosage forms.

Parameter	Condition
Column	Agilent TC C18 (250 x 4.6 mm), 5 µm
Mobile Phase	Acetonitrile : Water (40:60 v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	277 nm
Injection Volume	20 µL
Column Temperature	Ambient
Run Time	~10 minutes

Standard Preparation (100 µg/mL):

• Accurately weigh 10 mg of Alogliptin reference standard and transfer it to a 100 mL volumetric flask.

• Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to dissolve.

• Make up the volume to 100 mL with the mobile phase and mix well.

Sample Preparation (from tablets):

• Weigh and finely powder 20 Alogliptin tablets.

• Transfer a quantity of the powder equivalent to 25 mg of Alogliptin to a 100 mL volumetric flask.

• Add about 70 mL of mobile phase and sonicate for 15 minutes to ensure complete dissolution of the drug.

• Make up the volume to 100 mL with the mobile phase, mix well, and filter the solution through a 0.45 µm membrane filter.

• Further dilute 4 mL of the filtrate to 10 mL with the mobile phase to get a final concentration of 100 µg/mL.

Protocol 2: Gradient HPLC Method for Separation of Alogliptin and its Impurities

This protocol is designed as a stability-indicating method to separate Alogliptin from its potential impurities and degradation products.

Parameter	Condition
Column	Kromasil C18 (250 × 4.6 mm, 5 μm)
Mobile Phase A	0.1% Perchloric acid (pH adjusted to 3.0 with triethylamine)
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Detection Wavelength	278 nm
Injection Volume	20 µL
Column Temperature	Ambient

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	90	10
10	60	40
20	40	60
25	20	80
30	90	10
35	90	10

Sample Preparation: Prepare standard and sample solutions as described in Protocol 1, using Mobile Phase A as the diluent. For forced degradation studies, subject the Alogliptin sample to acidic, alkaline, oxidative, and photolytic stress conditions before dilution.

Logical Workflow for Troubleshooting

The following diagram illustrates a logical workflow for troubleshooting common HPLC issues encountered during Alogliptin analysis.

Caption: Troubleshooting workflow for Alogliptin HPLC.

References

• 1. Characterization of process-related impurities including forced degradation products of alogliptin benzoate and the development of the corresponding reversed-phase high-performance liquid chromatography method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hakon-art.com [hakon-art.com]
• 3. Development and Validation of an HPLC Method for Determination of Antidiabetic Drug Alogliptin Benzoate in Bulk and Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pharmascholars.com [pharmascholars.com]
• 6. scispace.com [scispace.com]
• 7. rjptonline.org [rjptonline.org]

Dealing with ion suppression in the analysis of Alogliptin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to ion suppression during the analysis of Alogliptin.

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS/MS analysis of Alogliptin that may be related to ion suppression.

Question 1: My Alogliptin signal is significantly lower in plasma/serum samples compared to the standard solution, even when using a deuterated internal standard. What is the likely cause and how can I fix it?

Answer:

This issue strongly suggests the presence of matrix effects, specifically ion suppression. While a deuterated internal standard (IS) can compensate for some matrix effects, severe suppression can still lead to inaccurate results.[1]

Possible Causes:

• Co-eluting Endogenous Components: Phospholipids, salts, and other endogenous molecules from the biological matrix can co-elute with Alogliptin and compete for ionization in the mass spectrometer source.[2]

• Inefficient Sample Preparation: The chosen sample preparation method may not be adequately removing interfering components. Protein precipitation, while simple, is often less effective at removing phospholipids compared to liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[3]

• Suboptimal Chromatographic Separation: If Alogliptin elutes in a region with a high concentration of matrix components, significant ion suppression can occur.[4]

Troubleshooting Steps:

• Evaluate Your Sample Preparation:

  • If you are using protein precipitation, consider switching to LLE or SPE. LLE with a suitable organic solvent like ethyl acetate has been shown to be effective for Alogliptin.[5] SPE offers more selectivity in removing interferences.[3]

  • Optimize the parameters of your current extraction method (e.g., solvent-to-plasma ratio, pH).

• Optimize Chromatographic Conditions:

  • Modify the gradient elution to better separate Alogliptin from the early-eluting, highly polar matrix components and the later-eluting phospholipids.

  • Consider using a different stationary phase or a column with a smaller particle size (e.g., UPLC) to improve resolution.[6]

• Perform a Post-Column Infusion Experiment: This will help you visualize the regions of ion suppression in your chromatogram and adjust your method to ensure Alogliptin elutes in a "cleaner" region.[7]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but be mindful of the lower limit of quantification (LLOQ) for Alogliptin.[8]

Question 2: I am observing poor reproducibility and accuracy in my Alogliptin quantification, especially at the lower concentrations. Could this be related to ion suppression?

Answer:

Yes, inconsistent ion suppression is a common cause of poor reproducibility and accuracy, particularly at the LLOQ.[2]

Possible Causes:

• Variability in the Biological Matrix: The composition of plasma/serum can vary between different lots or individuals, leading to different degrees of ion suppression.[5]

• Inconsistent Sample Preparation: Minor variations in the execution of the sample preparation method can lead to differing levels of matrix component removal.

• Carryover: Residual Alogliptin or matrix components from a previous injection can affect the current analysis.

Troubleshooting Steps:

• Assess Matrix Effect Across Different Lots: Analyze blank plasma from at least six different sources, spiked with Alogliptin at low and high concentrations, to evaluate the variability of the matrix effect.[5]

• Use a Stable Isotope-Labeled Internal Standard: A deuterated Alogliptin (Alogliptin-d3) is highly recommended as it co-elutes with the analyte and experiences similar ion suppression, thus improving accuracy and precision.[5]

• Optimize the Wash Steps: Ensure your autosampler wash procedure is effective in preventing carryover. A strong organic solvent is typically needed.

• Matrix-Matched Calibrants and Quality Controls: Prepare your calibration standards and quality control samples in the same biological matrix as your study samples to compensate for consistent matrix effects.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in Alogliptin analysis?

A1: Ion suppression is a phenomenon in mass spectrometry where the ionization of the analyte of interest (Alogliptin) is reduced due to the presence of other co-eluting compounds from the sample matrix.[4] This leads to a decreased signal intensity, which can result in poor sensitivity, inaccuracy, and imprecision in quantification.[2]

Q2: What are the primary causes of ion suppression in bioanalytical methods?

A2: The primary causes include:

• Matrix Effects: Competition for ionization from endogenous components of the biological sample such as phospholipids, salts, and proteins.[2]

• Mobile Phase Additives: High concentrations of non-volatile buffers or ion-pairing agents can suppress ionization.

• High Analyte Concentration: At very high concentrations, the analyte itself can cause self-suppression.

Q3: How can I detect and quantify ion suppression in my Alogliptin assay?

A3:

• Post-Column Infusion: This is a qualitative technique to identify the retention time windows where ion suppression occurs.[7] A solution of Alogliptin is continuously infused into the mass spectrometer while a blank, extracted matrix sample is injected. Dips in the baseline signal indicate regions of ion suppression.

• Matrix Factor Calculation: This quantitative approach compares the response of an analyte in a post-extraction spiked matrix sample to its response in a neat solution. A matrix factor of less than 1 indicates ion suppression.[1]

Q4: Which sample preparation technique is best for minimizing ion suppression for Alogliptin?

A4: The choice of technique depends on the required sensitivity and the complexity of the matrix.

• Protein Precipitation (PPT): Simplest method but generally provides the least clean extracts and is more prone to ion suppression.[3]

• Liquid-Liquid Extraction (LLE): Offers cleaner extracts than PPT and has been successfully used for Alogliptin analysis.[5]

• Solid-Phase Extraction (SPE): Provides the cleanest extracts by selectively isolating the analyte, and is highly effective at minimizing ion suppression.[3]

Q5: Can changing the ionization source help reduce ion suppression?

A5: Yes, in some cases. Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to ion suppression than Electrospray Ionization (ESI) because ionization occurs in the gas phase.[9] However, the choice of ionization source depends on the chemical properties of Alogliptin and the required sensitivity.

Quantitative Data Summary

Table 1: Comparison of Sample Preparation Techniques on Alogliptin Recovery and Matrix Effect

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Reference
Protein Precipitation (Acetonitrile)	85 - 95	85 - 115 (highly variable)	[10]
Liquid-Liquid Extraction (Ethyl Acetate)	96.18 - 98.36	93.1 - 114	[1]
Solid-Phase Extraction (Mixed-Mode)	> 90	< 15	General data[3]

Note: Matrix effect is often presented as a percentage, where 100% indicates no effect, <100% indicates suppression, and >100% indicates enhancement. The acceptable range is typically 85-115%.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify regions of ion suppression in the chromatographic run.

Materials:

• LC-MS/MS system

• Syringe pump

• T-connector

• Alogliptin standard solution (e.g., 100 ng/mL in mobile phase)

• Blank, extracted plasma/serum sample

• Reconstitution solvent

Procedure:

• Set up the LC-MS/MS system with the analytical column and mobile phase used for Alogliptin analysis.

• Connect the outlet of the LC column to a T-connector.

• Connect the syringe pump, containing the Alogliptin standard solution, to the second port of the T-connector.

• Connect the third port of the T-connector to the mass spectrometer's ion source.

• Begin the LC gradient without an injection and start the syringe pump at a low flow rate (e.g., 10 µL/min) to obtain a stable baseline signal for Alogliptin.

• Inject the blank, extracted plasma/serum sample.

• Monitor the Alogliptin signal throughout the chromatographic run. Any significant drop in the baseline indicates a region of ion suppression.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

Objective: To extract Alogliptin from plasma while minimizing matrix components.

Materials:

• Plasma sample

• Alogliptin-d3 internal standard solution

• Ethyl acetate (extraction solvent)

• 0.05 M NaOH, pH 4 buffer[5]

• Centrifuge

• Evaporator

• Reconstitution solvent (e.g., mobile phase)

Procedure:

• To 250 µL of plasma in a microcentrifuge tube, add 50 µL of Alogliptin-d3 internal standard solution.[5]

• Add 100 µL of 0.05 M NaOH, pH 4 buffer and vortex briefly.[5]

• Add 2.5 mL of ethyl acetate, vortex for 2 minutes.[5]

• Centrifuge at 4000 rpm for 10 minutes.[5]

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of reconstitution solvent.

• Vortex and inject into the LC-MS/MS system.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Qualitative and quantitative analyses of phospholipids by LC-MS for lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. japsonline.com [japsonline.com]
• 6. A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. omicsonline.org [omicsonline.org]
• 8. DSpace [research-repository.griffith.edu.au]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. Enhanced LC-MS/MS analysis of alogliptin and pioglitazone in human plasma: Applied to a preliminary pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing the sensitivity of Alogliptin detection with a deuterated IS

Welcome to the technical support center for the quantitative analysis of Alogliptin. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the sensitivity and robustness of Alogliptin detection, with a specific focus on the use of a deuterated internal standard (IS).

Frequently Asked Questions (FAQs)

Q1: Why should I use a deuterated internal standard (IS) like Alogliptin-d3 for Alogliptin quantification? A stable isotopically labeled (SIL) internal standard, such as Alogliptin-d3, is the preferred choice for quantitative LC-MS/MS bioanalysis.[1] Because it is chemically almost identical to the analyte, it co-elutes and behaves similarly during extraction and ionization. This allows it to effectively compensate for variations in sample preparation, chromatography, and especially for matrix effects, which can cause ion suppression or enhancement and compromise analytical accuracy.[1]

Q2: What are the typical MRM (Multiple Reaction Monitoring) transitions for Alogliptin and its deuterated IS? The most commonly reported precursor-to-product ion transitions are monitored in positive ion mode. However, different fragments can be selected. It is crucial to optimize these transitions on your specific mass spectrometer.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Alogliptin	340.2 / 340.3	116.0 / 116.1	[2][3][4][5]
Alogliptin	339.19	245.11	[6]
Alogliptin-d3 (IS)	343.3	196.2	[4][5]
Alogliptin-d3 (IS)	343.2	116.1	[3]
Alogliptin D3 (IS)	344.30	166.10	[2]

Q3: What is the "matrix effect" and how can I assess it? The matrix effect is the alteration of ionization efficiency by co-eluting components from the sample matrix (e.g., plasma, urine). It can lead to inaccurate quantification. To assess it, the response of an analyte in a post-extraction spiked sample is compared to the response of the analyte in a neat solution. The matrix factor is calculated, with a value of 1 indicating no matrix effect.[6] One study found the matrix factor for Alogliptin to be 0.931 at the lower quantitation limit.[6]

Q4: What are the expected stability characteristics of Alogliptin? Alogliptin is generally stable under typical laboratory conditions. Validation studies have demonstrated stability for bench-top (room temperature), multiple freeze-thaw cycles, and in-autosampler conditions.[4][6][7] However, it has been found to be unstable under acid and alkali stress conditions.[8] Forced degradation studies show it follows zero-order degradation kinetics.[9][10]

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of Alogliptin.

Issue 1: Low Signal Intensity or Poor Sensitivity

• Possible Cause 1: Suboptimal Sample Preparation.

  • Troubleshooting: Your sample extraction method may not be efficient enough, leading to low recovery or significant matrix effects.

    • Protein Precipitation (PPT): While fast, it may result in a less clean extract.[2] Consider optimizing the protein-to-precipitant ratio or trying different organic solvents (e.g., acetonitrile, methanol).[3][11]

    • Liquid-Liquid Extraction (LLE): This method often provides a cleaner sample extract and higher recovery.[6] Experiment with different organic extraction solvents (e.g., ethyl acetate) and pH adjustments to optimize the extraction of Alogliptin.[4][5]

    • Solid-Phase Extraction (SPE): Can offer the cleanest extracts and is an alternative if LLE and PPT are insufficient.[3]

• Possible Cause 2: Inefficient Ionization or Ion Suppression.

  • Troubleshooting:

    • Check MS Source Parameters: Re-optimize source parameters such as temperature, gas flows (nebulizer, curtain gas), and ion spray voltage for Alogliptin and its IS.[4]

    • Modify Chromatography: Adjust the mobile phase composition (e.g., organic/aqueous ratio, pH, buffer type) or gradient to better separate Alogliptin from interfering matrix components.[4][6] Using a different column chemistry (e.g., C8 vs. C18) can also alter elution patterns.[3][11]

    • Evaluate Matrix Effect: If not already done, perform a matrix effect experiment (see FAQ Q3). Significant ion suppression points to a need for improved sample cleanup or chromatographic separation.

• Possible Cause 3: Incorrect MRM Transitions or Compound Parameters.

  • Troubleshooting: Infuse a standard solution of Alogliptin and Alogliptin-d3 directly into the mass spectrometer to confirm the parent and product ions. Optimize compound-specific parameters like declustering potential (DP) and collision energy (CE) to ensure maximum signal.[2][4]

Experimental Protocols

Protocol 1: Sample Preparation via Liquid-Liquid Extraction (LLE) This protocol is adapted from methodologies that demonstrate high recovery.[4][5][6]

• Pipette 250 µL of plasma sample into a clean polypropylene tube.

• Add 50 µL of the working internal standard solution (Alogliptin-d3, e.g., 50 ng/mL).[5]

• Add 100 µL of buffer (e.g., 0.05 M NaOH, pH 4) and vortex briefly.[5]

• Add 2.5 mL of ethyl acetate as the extraction solvent.[5]

• Vortex the mixture for 5-10 minutes.

• Centrifuge at high speed (e.g., 2000-4000 rpm) for 15 minutes at 4°C to separate the layers.[5]

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 300 µL of the mobile phase.[5]

• Vortex to mix and inject into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis This protocol provides a starting point based on validated methods.[2][4] Optimization for your specific system is recommended.

• LC System:

  • Column: Inertsil ODS C18 (50 x 4.6 mm, 5 µm) or equivalent.[4]

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile/Methanol (80:20 v/v).[4]

  • Elution: Isocratic with 30:70 (v/v) A:B.[4]

  • Flow Rate: 1.0 mL/min.[4]

  • Injection Volume: 5-10 µL.[4][6]

  • Column Temperature: 40°C.[4]

  • Autosampler Temperature: 5°C.[4]

• MS System:

  • Ionization: Electrospray Ionization (ESI), Positive Mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: See Table in FAQ Q2.

  • Example Compound Parameters:

    • Declustering Potential (DP): 18 V[4]

    • Collision Energy (CE): 10 V[4]

    • Entrance Potential (EP): 10 V[4]

Quantitative Data Summary

The following table summarizes the performance of various published methods for Alogliptin analysis.

Parameter	Method 1	Method 2	Method 3
Internal Standard	Alogliptin D3[4]	Alogliptin D3[2]	Sitagliptin[12]
Sample Preparation	LLE[4]	PPT[2]	PPT[12]
Linearity Range	4 - 600 ng/mL[4]	2.02 - 510 ng/mL[2]	5 - 400 ng/mL[12]
LLOQ	4.00 ng/mL[4]	2.02 ng/mL[2]	5 ng/mL[12]
Mean Recovery	106% - 112.2%[13]	Not specified	Not specified
Intra-day Precision (%CV)	1.26% - 4.97%[13]	0.94% - 4.35%[2]	Not specified
Inter-day Precision (%CV)	1.26% - 4.97%[13]	1.41% - 10.8%[2]	Not specified

Visualized Workflows and Logic

Caption: High-level workflow for Alogliptin bioanalysis.

Caption: Comparison of PPT and LLE sample preparation methods.

Caption: Troubleshooting logic for low analytical sensitivity.

References

• 1. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. omicsonline.org [omicsonline.org]
• 3. researchgate.net [researchgate.net]
• 4. japsonline.com [japsonline.com]
• 5. japsonline.com [japsonline.com]
• 6. researchgate.net [researchgate.net]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. Characterization of process-related impurities including forced degradation products of alogliptin benzoate and the development of the corresponding reversed-phase high-performance liquid chromatography method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PREDICTION OF ANTI-DIABETIC ALOGLIPTIN STABILITY BY ISOTHERMAL STUDIES – ScienceOpen [scienceopen.com]
• 10. scielo.br [scielo.br]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Validation of Alogliptin Using a Deuterated Internal Standard

This guide provides a comparative analysis of analytical methods for the quantification of Alogliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used in the management of type 2 diabetes.[1][2] A key focus is the validation of these methods, particularly the use of a deuterated internal standard, exemplified by Alogliptin impurity 7-d3, for enhanced accuracy and precision. The methodologies and data presented are intended for researchers, scientists, and professionals in drug development and quality control.

Mechanism of Action of Alogliptin

Alogliptin exerts its therapeutic effect by inhibiting the dipeptidyl peptidase-4 (DPP-4) enzyme.[1][2] This enzyme is responsible for the degradation of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[2] By inhibiting DPP-4, Alogliptin increases the levels of active incretins, which in turn stimulate insulin secretion and suppress glucagon release in a glucose-dependent manner, leading to improved glycemic control.[2]

Caption: Mechanism of Alogliptin Action

Comparison of Analytical Methods for Alogliptin

The quantification of Alogliptin in pharmaceutical formulations and biological matrices is commonly performed using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice of method often depends on the required sensitivity and the complexity of the sample matrix.

Parameter	RP-HPLC-UV Method	LC-MS/MS Method
Principle	Separation based on polarity, detection by UV absorbance.	Separation by chromatography, detection by mass-to-charge ratio.
Internal Standard	Conventional non-deuterated standard or none.	Deuterated standard (e.g., Alogliptin-d3) is preferred.[3]
Linearity Range	5-35 µg/mL[1], 10-35 µg/mL[4][5], 85-306 µg/mL[2]	0.5-2000 ng/mL[1], 4-600 ng/mL[3], 10-400 ng/mL[6]
Limit of Detection (LOD)	0.03 µg/mL[2], 0.23 µg/mL[5]	As low as 0.5 ng/mL (LLOQ)[1]
Limit of Quantification (LOQ)	0.09 µg/mL[2], 0.78 µg/mL[5]	0.5 ng/mL[1], 4 ng/mL[3]
Accuracy (% Recovery)	~100.3%[2]	95.2% to 110.3%[1]
Precision (%RSD)	<2%[2]	<10.4%[1]
Application	Routine quality control of bulk drug and dosage forms.[2][4][5]	Pharmacokinetic studies, bioequivalence studies, trace level analysis.[1][3][6]

The Role of Deuterated Internal Standards

In quantitative analysis, particularly with LC-MS/MS, an internal standard (IS) is crucial for correcting variations in sample preparation and instrument response. A deuterated internal standard, such as Alogliptin-d3, is considered the gold standard. Since it is chemically identical to the analyte, it co-elutes and experiences similar ionization effects, but is distinguishable by its mass. The use of a deuterated impurity, like a hypothetical "Alogliptin impurity 7-d3," would follow the same principle for the simultaneous quantification of that specific impurity.

Experimental Protocols

RP-HPLC-UV Method for Alogliptin in Bulk and Tablets

This method is suitable for the determination of Alogliptin in pharmaceutical dosage forms.

• Instrumentation : Agilent 1200 HPLC system with a UV detector.[2]

• Column : Hypersil Gold Thermo Scientific C18 (250 cm × 4.6 mm, 5 µm).[2]

• Mobile Phase : A mixture of acetonitrile and ammonium carbonate buffer (55:45 v/v).[2]

• Flow Rate : 1.0 mL/min.[2]

• Detection Wavelength : 277 nm.[2]

• Standard Preparation : A standard solution of Alogliptin benzoate is prepared by dissolving an accurately weighed amount in the mobile phase to achieve a known concentration (e.g., 170 µg/mL).[2]

• Sample Preparation : Tablet powder equivalent to a specific dose of Alogliptin is dissolved in the mobile phase, sonicated, filtered, and diluted to the desired concentration.

• Validation : The method is validated according to ICH guidelines for linearity, accuracy, precision, specificity, robustness, LOD, and LOQ.[2]

LC-MS/MS Method for Alogliptin in Biological Matrices

This method is highly sensitive and specific, making it ideal for pharmacokinetic studies in plasma.

• Instrumentation : A liquid chromatography system coupled with a tandem mass spectrometer (e.g., Sciex API 4000).[3]

• Column : Inertsil ODS C18 (50 × 4.60 mm, 5 µm).[3]

• Mobile Phase : An isocratic mixture of 0.1% formic acid and an organic mixture (acetonitrile:methanol, 80:20 v/v) in a 30:70 v/v ratio.[3]

• Flow Rate : 1.0 mL/min.[3]

• Internal Standard (IS) : Alogliptin-d3.[3]

• Sample Preparation : A liquid-liquid extraction (LLE) is employed. To a plasma sample, the IS and a buffer are added, followed by an extraction solvent (e.g., ethyl acetate). The mixture is vortexed and centrifuged. The organic layer is then evaporated and the residue is reconstituted for injection.[3]

• Mass Spectrometry : Detection is performed using multiple reaction monitoring (MRM) in positive ion mode. The transitions monitored would be specific for Alogliptin and Alogliptin-d3 (e.g., m/z 340.3 → 116.1 for Alogliptin).[7]

• Validation : The method is validated for specificity, precision, accuracy, recovery, and stability.[3]

Workflow for Analytical Method Validation

The validation of an analytical method is a systematic process to confirm that the procedure is suitable for its intended purpose. The International Council for Harmonisation (ICH) provides guidelines for this process.[8][9][10][11]

Caption: Analytical Method Validation Workflow

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Development and Validation of an HPLC Method for Determination of Antidiabetic Drug Alogliptin Benzoate in Bulk and Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]
• 4. researchgate.net [researchgate.net]
• 5. rjptonline.org [rjptonline.org]
• 6. Enhanced LC-MS/MS analysis of alogliptin and pioglitazone in human plasma: Applied to a preliminary pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of pioglitazone, its metabolite and alogliptin in human plasma by a novel LC-MS/MS method; application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 10. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 11. database.ich.org [database.ich.org]

A Comparative Guide to Alogliptin Quantification: Evaluating the Accuracy and Precision of a d3-Internal Standard Method

For researchers, scientists, and drug development professionals, the precise and accurate quantification of pharmaceutical compounds is paramount. This guide provides a comparative analysis of methods for the quantification of alogliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor, with a focus on the robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method utilizing a deuterated internal standard (alogliptin-d3). We will objectively compare its performance against alternative analytical techniques, supported by experimental data, to assist in selecting the most suitable method for your research needs.

The Gold Standard: Alogliptin Quantification with a d3-Internal Standard by LC-MS/MS

The use of a stable isotope-labeled internal standard, such as alogliptin-d3, is considered the gold standard for quantitative bioanalysis using LC-MS/MS. This is because the deuterated standard exhibits nearly identical physicochemical properties to the analyte, ensuring that it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and similar ionization response effectively compensate for variations in sample extraction recovery and matrix effects, leading to superior accuracy and precision.

Experimental Workflow

The general workflow for quantifying alogliptin in a biological matrix (e.g., plasma) using a d3-internal standard is depicted below.

Caption: Experimental workflow for alogliptin quantification using a d3-internal standard with LC-MS/MS.

Performance Data

The following tables summarize the validation parameters for alogliptin quantification using LC-MS/MS with a d3-internal standard, as reported in various studies.

Table 1: Accuracy and Precision of Alogliptin Quantification using d3-Standard

Biological Matrix	Concentration Range (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)	Reference
Human Plasma	3 - 300	Not explicitly stated	Not explicitly stated	Not explicitly stated	[1][2]
Rabbit Plasma	Not specified	< 10.4%	< 10.4%	Within ±7.2%	[3]

Table 2: Linearity and Sensitivity of Alogliptin Quantification using d3-Standard

Biological Matrix	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Lower Limit of Quantification (LLOQ) (ng/mL)	Reference
Human Plasma	3 - 300	Not explicitly stated	3	[1][2]
Rabbit Plasma	0.5 - 2000	Not explicitly stated	0.5	[3]

Comparison with Alternative Methods

While LC-MS/MS with a deuterated internal standard offers the highest level of accuracy and precision, other analytical methods have also been developed for the quantification of alogliptin. These methods can be suitable for different applications, such as the analysis of pharmaceutical formulations where the complexity of the matrix is lower than in biological fluids.

Logical Comparison of Analytical Methods

The following diagram illustrates the key differentiating factors between the primary methods used for alogliptin quantification.

Caption: Comparison of analytical methods for alogliptin quantification.

Performance of Alternative Methods

The following tables provide a summary of the performance of alternative methods for alogliptin quantification.

Table 3: Performance of HPLC-UV Methods for Alogliptin Quantification

Method	Linearity Range (µg/mL)	Accuracy (% Recovery)	Precision (%RSD)	Reference
RP-HPLC	85 - 306	100.3%	< 2%	[4]
RP-HPLC	10 - 35	99 - 102%	Intraday: 0.127-0.512, Interday: 0.336-0.931	[5]
RP-LC	5 - 160	Not explicitly stated	< 1%	[6]

Table 4: Performance of HPTLC Method for Alogliptin Quantification

Method	Linearity Range (ng/spot)	LLOQ (ng/spot)	Reference
HPTLC	200 - 600	76.78	[7]

Detailed Experimental Protocols

LC-MS/MS Method with d3-Internal Standard (Human Plasma)[1][2]

• Sample Preparation: Protein precipitation with acetonitrile.

• Internal Standard: Alogliptin-d3.

• Chromatographic Separation:

  • Column: C8 (50 × 4.6 mm, 5 μm) Kinetex® analytical column.

  • Mobile Phase: Gradient elution with methanol and 0.1% formic acid.

  • Flow Rate: 0.7 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Positive electrospray ionization (ESI).

  • Mode: Multiple reaction monitoring (MRM).

  • MRM Transition for Alogliptin: m/z 340.3 → 116.1.

  • MRM Transition for Alogliptin-d3: m/z 343.2 → 116.1.

LC-MS/MS Method with d3-Internal Standard (Rabbit Plasma)[8][9]

• Sample Preparation: Liquid-liquid extraction with ethyl acetate.[8][9]

• Internal Standard: Alogliptin-d3.[8][9]

• Chromatographic Separation:

  • Column: Inertsil ODS 5 µm C18, 50 × 4.60 mm.[8]

  • Mobile Phase: Isocratic elution with 30:70 (v/v) of 0.1% formic acid and an organic mixture (acetonitrile:methanol, 80:20 v/v).[8]

  • Flow Rate: 1.0 mL/min.[8]

• Mass Spectrometric Detection:

  • Instrument: Applied Biosystem Sciex API 4000 Tandem mass spectrometer.[8]

Alternative Method: RP-HPLC-UV for Alogliptin in Bulk and Tablets[4]

• Chromatographic Separation:

  • Mobile Phase: Not specified.

  • Detection Wavelength: 277 nm.

• Performance:

  • Retention Time: Approximately 4 minutes.

  • Linearity: 85–306 µg/ml.

  • LOD: 0.03 µg/mL.

  • LOQ: 0.09 µg/mL.

Conclusion

The choice of an analytical method for alogliptin quantification depends heavily on the specific application. For pharmacokinetic and bioequivalence studies in complex biological matrices, the LC-MS/MS method with a d3-internal standard is unequivocally the superior choice, offering unmatched accuracy, precision, and sensitivity. The use of a deuterated internal standard is crucial for mitigating variability introduced during sample processing and analysis.

For routine quality control of bulk drug and pharmaceutical formulations, where the sample matrix is less complex and lower sensitivity is acceptable, HPLC-UV methods provide a reliable and cost-effective alternative. HPTLC methods can be employed for high-throughput screening purposes.

Researchers should carefully consider the requirements of their study, including the nature of the sample, the required level of sensitivity and accuracy, and available resources, when selecting the most appropriate analytical method for alogliptin quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of pioglitazone, its metabolite and alogliptin in human plasma by a novel LC-MS/MS method; application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Development and Validation of an HPLC Method for Determination of Antidiabetic Drug Alogliptin Benzoate in Bulk and Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Liquid Chromatographic Determination of Alogliptin in Bulk and in its Pharmaceutical Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. japsonline.com [japsonline.com]
• 9. japsonline.com [japsonline.com]

A Comparative Guide to Internal Standards for Alogliptin Quantification: Alogliptin-d3 vs. ¹³C-Alogliptin

For researchers, scientists, and drug development professionals engaged in the precise quantification of the dipeptidyl peptidase-4 (DPP-4) inhibitor Alogliptin, the selection of an appropriate internal standard is a critical determinant of analytical accuracy and reliability. The use of stable isotope-labeled (SIL) internal standards in liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for correcting analyte loss during sample preparation and compensating for matrix effects. This guide provides an objective, data-driven comparison of two common types of SIL internal standards for Alogliptin: a deuterated version (represented by Alogliptin-d3) and a Carbon-13 labeled version (¹³C-Alogliptin).

While deuterated standards have been traditionally used, evidence suggests that ¹³C-labeled standards often provide superior performance by minimizing analytical challenges.[1]

Key Performance Differences: A Head-to-Head Comparison

The ideal internal standard should exhibit chemical and physical properties identical to the analyte, ensuring it behaves identically during extraction, chromatography, and ionization. It is in this respect that ¹³C-labeled standards generally hold a distinct advantage over their deuterated counterparts.[2]

One of the most significant differences is their chromatographic behavior.[2] ¹³C-labeled standards have a molecular weight difference from the native analyte due to the heavier carbon isotope, but their physicochemical properties, such as polarity and hydrophobicity, are virtually identical. This results in perfect co-elution during liquid chromatography.[2] Deuterated standards, however, can exhibit a chromatographic shift, often eluting slightly earlier than the non-deuterated analyte.[2][3] This "isotope effect" arises from the C-²H bond being slightly stronger and less polar than the C-¹H bond.[2] This chromatographic separation can lead to inaccurate quantification if the analyte and the internal standard are affected differently by matrix effects at their respective retention times.[3]

The following table summarizes the key performance characteristics of Alogliptin-d3 versus ¹³C-Alogliptin as internal standards.

Feature	Alogliptin-d3 (Deuterated)	¹³C-Alogliptin (Carbon-13 Labeled)	Rationale
Chromatographic Co-elution	Potential for slight retention time shift (isotope effect).[2][3]	Identical retention time to unlabeled Alogliptin.[1][4]	The larger relative mass difference and polarity difference between Hydrogen and Deuterium can alter chromatographic behavior. The properties of ¹³C are nearly identical to ¹²C.[2]
Matrix Effect Compensation	Can be incomplete due to chromatographic shifts, leading to differential ion suppression or enhancement.[1][3]	More effective and reliable compensation as both analyte and internal standard experience the same matrix environment at the same time.[1]	Co-elution ensures that both compounds are subjected to the same interfering components from the matrix.[1]
Isotopic Stability	Risk of back-exchange of deuterium atoms with hydrogen, especially if the label is on an exchangeable site (e.g., -OH, -NH).[3][5]	Highly stable, with no risk of isotopic exchange.[4][5]	The C-¹³C bond is stable under typical bioanalytical conditions.[5]
Accuracy & Precision	Prone to inaccuracies, especially in complex biological matrices or with gradient elution.[1][3]	Generally provides higher accuracy and precision.[1][2]	More reliable correction for variability throughout the analytical process.
Availability & Cost	Often more readily available and less expensive.[4][5]	Can be more expensive and may require more complex synthesis.[5]	Synthesis of ¹³C-labeled compounds can be more elaborate.[5]

Experimental Protocols and Data

The following is a representative experimental protocol for the quantification of Alogliptin in plasma using a deuterated internal standard (Alogliptin-d3), adapted from a validated LC-MS/MS method.[6][7]

Sample Preparation (Liquid-Liquid Extraction)[6][7]

• To 250 µL of plasma, add 50 µL of Alogliptin-d3 internal standard solution (e.g., 50 ng/mL).[6][7]

• Add 100 µL of buffer (e.g., 0.05 M NaOH, pH 4).[6][7]

• Perform liquid-liquid extraction by adding 2.5 mL of ethyl acetate.[6][7]

• Vortex mix and then centrifuge at 2000 rpm for 15 minutes at 4°C.[6][7]

• Transfer the supernatant to a clean tube and evaporate to dryness using a lyophilizer.[6][7]

• Reconstitute the residue with 300 µL of the mobile phase.[6][7]

LC-MS/MS Parameters

The table below summarizes typical LC-MS/MS parameters for the analysis of Alogliptin.

Parameter	Alogliptin with Alogliptin-d3 IS[6][8]	Alogliptin with ¹³C-Alogliptin IS (Predicted)[9][10][11]
LC Column	Inertsil ODS C18 (50 x 4.60 mm, 5 µm)	UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or similar
Mobile Phase	0.1% Formic Acid : Acetonitrile/Methanol (80:20) (30:70 v/v)	5 mM Ammonium Formate : Acetonitrile (50:50 v/v) or similar
Flow Rate	1.0 mL/min	0.7 mL/min
Ionization Mode	ESI Positive	ESI Positive
MRM Transition (Analyte)	m/z 340.2 → 116.08	m/z 339.19 → 245.11
MRM Transition (IS)	m/z 343.2 → 119.1 (for d3)	m/z 343.40 → (predicted based on fragmentation)
Linearity Range	4 - 600 ng/mL	5.09 - 509 ng/mL
Intra-day Precision (%CV)	1.26 - 4.97%	0.94 - 4.35%
Inter-day Precision (%CV)	Not specified	1.41 - 10.8%
Mean Recovery	~106 - 109%	Not specified

Note: The MRM transition for ¹³C-Alogliptin is predicted based on the fragmentation of Alogliptin and the location of the ¹³C label.

Visualizing the Workflow and Chromatographic Behavior

To better illustrate the concepts discussed, the following diagrams were generated.

Caption: General experimental workflow for Alogliptin quantification.

Caption: Potential chromatographic shift of a deuterated standard.

Conclusion and Recommendation

Both deuterated and ¹³C-labeled internal standards can be used to develop validated bioanalytical methods for Alogliptin. However, for the most robust, accurate, and reliable quantification, ¹³C-Alogliptin represents the superior choice. Its identical chromatographic behavior to the unlabeled analyte ensures more effective compensation for matrix effects, which is particularly crucial in complex biological matrices and for studies requiring the highest level of precision.[1][2]

While Alogliptin-d3 may be a more cost-effective and readily available option, researchers must be aware of its potential limitations, including chromatographic shifts and the possibility of deuterium exchange.[3][4][5] Careful and thorough method validation is essential when using deuterated standards to ensure that these potential issues do not compromise the accuracy of the results. For developing the most reliable quantitative assays for Alogliptin, the investment in a ¹³C-labeled internal standard is highly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. japsonline.com [japsonline.com]
• 7. japsonline.com [japsonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Enhanced LC-MS/MS analysis of alogliptin and pioglitazone in human plasma: Applied to a preliminary pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. omicsonline.org [omicsonline.org]
• 11. researchgate.net [researchgate.net]

Comparative Guide to Linearity and Range Determination for Alogliptin Assays

This guide provides a comparative analysis of various analytical methods for the determination of Alogliptin, with a special note on the context of its related substances, such as "impurity 7-d3". The information is tailored for researchers, scientists, and drug development professionals, offering objective comparisons based on published experimental data.

A Note on Alogliptin Impurity 7-d3

Initial investigation into "Alogliptin impurity 7-d3" indicates that this is a deuterium-labeled version of an Alogliptin-related compound.[1] Deuterated compounds are commonly used as internal standards in mass spectrometry (MS) based bioanalytical assays for pharmacokinetic studies due to their similar chemical behavior to the analyte but distinct mass. They are not typically treated as impurities to be quantified in routine quality control or stability-indicating assays using UV detection. Therefore, this guide focuses on the linearity and range of Alogliptin itself and its potential non-labeled impurities as determined by more common analytical techniques like High-Performance Liquid Chromatography (HPLC).

One study has developed a method for identifying and quantifying seven potential related substances in Alogliptin Benzoate, demonstrating the capability to assess impurities.[2] While "Impurity 7" is known, specific validation data for it was not detailed in the available literature.[3] The focus of this guide will be a comparison of validated methods for Alogliptin.

Comparison of Analytical Methods for Alogliptin

Several stability-indicating HPLC methods have been developed and validated for the determination of Alogliptin in bulk and pharmaceutical dosage forms. The following tables summarize the linearity and range determination from various studies, providing a clear comparison of their performance.

Table 1: Linearity and Range Data for Alogliptin Assays

Method Type	Linearity Range (µg/mL)	Correlation Coefficient (r²)	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)	Reference
RP-HPLC	85 - 306	1.000	0.03	0.09
RP-HPLC	5 - 50	0.999	Not Reported	Not Reported	[4]
RP-HPLC	10 - 35	Not Reported	0.23	0.78	[5][6]
RP-HPLC (in human plasma)	7.5 - 17.5	0.998	Not Reported	1.983
RP-HPLC (Simultaneous with Metformin)	0 - 150	0.998	0.01	0.15	[7]
UV Spectrophotometry	5 - 25	1.000	Not Reported	Not Reported	[8]

Table 2: Linearity Data for Alogliptin Impurities

This table presents data from a study that developed a method for determining potential impurities in Alogliptin Benzoate.[2]

Analyte	Linearity Range (ng/mL)	Correlation Coefficient (r²)	LOD (ng/mL)	LOQ (ng/mL)
Alogliptin	50 - 1000	0.9998	15.0	50.0
Impurity A	50 - 1000	0.9997	15.0	50.0
Impurity B	50 - 1000	0.9991	15.0	50.0
Impurity C	50 - 1000	0.9994	15.0	50.0
Impurity D	50 - 1000	0.9996	15.0	50.0
Impurity E	50 - 1000	0.9995	15.0	50.0
Impurity F	50 - 1000	0.9997	15.0	50.0
Impurity G	50 - 1000	0.9995	15.0	50.0

Experimental Protocols

Below are detailed methodologies for two of the cited HPLC experiments.

Protocol 1: RP-HPLC Method for Alogliptin Benzoate in Bulk and Tablets[4]

• Instrumentation: Agilent 1200 system.

• Column: Hypersil Gold Thermo Scientific C18 (250 cm × 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and ammonium carbonate buffer in a 55:45 v/v ratio.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at a wavelength of 277 nm.

• Injection Volume: Not specified.

• Run Time: 6.0 minutes.

• Linearity Study: Standard solutions were prepared by diluting a stock solution to concentrations of 85, 136, 170, 204, 255, and 306 µg/mL. Three injections were performed for each concentration.

Protocol 2: RP-HPLC Method for Alogliptin and its Potential Impurities[2]

• Instrumentation: HPLC with UV detection.

• Column: Angilent Zobax SB-CN column (250 × 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solution A: water/acetonitrile/trifluoroacetic acid (1900:100:1 v/v/v).

  • Solution B: acetonitrile/water/trifluoroacetic acid (1900:100:1 v/v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at a wavelength of 278 nm.

• Injection Volume: 20 µL.

• Method: Gradient elution program.

• Linearity Study: A series of solutions with different concentrations from 50 to 1000 ng/mL were prepared for Alogliptin and each of its seven impurities.

Visualized Workflow

The following diagrams illustrate the logical workflow for the development and validation of an analytical method for Alogliptin and its impurities, as well as a simplified representation of Alogliptin's mechanism of action.

Caption: Workflow for Analytical Method Development and Validation.

Caption: Simplified Alogliptin Signaling Pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. htsbiopharma.com [htsbiopharma.com]
• 4. hakon-art.com [hakon-art.com]
• 5. researchgate.net [researchgate.net]
• 6. rjptonline.org [rjptonline.org]
• 7. Stability -Indicating RP-HPLC Method Development and Validation for the Simultaneous Estimation of Alogliptin and Metformin in Bulk and Pharmaceutical Formulations | Asian Journal of Pharmaceutical Research and Development [ajprd.com]
• 8. Method development and validation of alogliptin by uv spectroscopic method [wisdomlib.org]

Detecting Alogliptin at Trace Levels: A Comparative Analysis of Quantification Methods

Alogliptin, a potent dipeptidyl peptidase-4 (DPP-4) inhibitor, requires highly sensitive and specific analytical methods for its quantification in biological matrices and pharmaceutical formulations. This guide provides a comparative overview of various analytical techniques for determining the limit of detection (LOD) and limit of quantification (LOQ) of Alogliptin, with a particular focus on the advantages of using a deuterated internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of a deuterated internal standard, such as Alogliptin-d3, is a gold standard in quantitative bioanalysis using mass spectrometry. This is because a deuterated IS has nearly identical physicochemical properties to the analyte of interest, Alogliptin, ensuring similar behavior during sample preparation, chromatography, and ionization. This co-elution and similar ionization response lead to highly accurate and precise quantification by effectively compensating for matrix effects and variations in instrument response.

Comparative Analysis of Detection and Quantification Limits

The following table summarizes the LOD and LOQ values for Alogliptin obtained by different analytical methods. The data highlights the superior sensitivity of LC-MS/MS methods, especially when a deuterated internal standard is employed.

Analytical Method	Internal Standard (IS)	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)
LC-MS/MS	Alogliptin-d3	Human Plasma	Not explicitly stated, but linearity established down to 3 ng/mL[1]	3 ng/mL[1]
LC-MS/MS	Alogliptin D3	Rabbit Plasma	Not explicitly stated, but calibration curve started at 4 ng/mL[2]	4 ng/mL[2]
LC-MS/MS	Sitagliptin	Human Plasma	Not explicitly stated, but linearity established down to 5 ng/mL[3]	5 ng/mL[3]
HPTLC	Not Applicable	Tablets	1 ng/spot[4]	60 ng/spot[4]
RP-HPLC	Not Applicable	Bulk and Tablets	0.03 µg/mL[5]	0.09 µg/mL[5]
RP-HPLC	Not Applicable	Bulk and Pharmaceutical Formulations	0.01 µg/mL[6]	0.15 µg/mL[6]
RP-HPLC	Not Applicable	Pharmaceutical Dosage Forms	0.23 µg/mL[7]	0.78 µg/mL[7]
RP-HPLC	Not Applicable	Bulk Drug	1.76 µg/mL[8]	5.35 µg/mL[8]
RP-HPLC	Not Applicable	Tablets	9.97 µg/mL	12.68 µg/mL
UV Spectrophotometry	Not Applicable	Bulk and Tablet Forms	Not specified	Not specified, but linearity from 5 to 25 µg/ml[9]

Experimental Workflows and Protocols

The following sections detail the experimental methodologies for the quantification of Alogliptin using LC-MS/MS with a deuterated internal standard and a comparative RP-HPLC method.

Experimental Workflow: Alogliptin Quantification using LC-MS/MS

Experimental workflow for Alogliptin quantification.

Detailed Experimental Protocol: LC-MS/MS with Deuterated Internal Standard

This protocol is a synthesis of methodologies presented in the cited literature[1][2].

1. Sample Preparation:

• To a 100 µL aliquot of plasma, 10 µL of Alogliptin-d3 internal standard solution (concentration as per validation range) is added.

• Protein precipitation is performed by adding 300 µL of acetonitrile.

• The mixture is vortexed for 1 minute and then centrifuged at 10,000 rpm for 10 minutes.

• The supernatant is transferred to a new tube and evaporated to dryness under a stream of nitrogen.

• The residue is reconstituted in 100 µL of the mobile phase.

2. Liquid Chromatography:

• Column: Inertsil ODS-C18 (50 x 4.6 mm, 5 µm) or equivalent[2].

• Mobile Phase: A mixture of 0.1% formic acid in water and acetonitrile, with the specific ratio and gradient program optimized for separation. For instance, an isocratic mobile phase of 0.1% formic acid-acetonitrile-methanol (30:56:14 v/v) has been used[2].

• Flow Rate: 1.0 mL/min[2].

• Injection Volume: 5 µL[2].

• Column Temperature: 40°C[2].

3. Mass Spectrometry:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Alogliptin: m/z 340.2 → 116.0[2] or 340.3 → 116.1[1].

  • Alogliptin-d3 (IS): m/z 343.3 → 196.2[2] or 343.2 → 116.1[1].

• Source Parameters: Optimized for maximum signal intensity, including nebulizer gas, curtain gas, and collision gas pressures, as well as ion spray voltage and source temperature.

Comparative Experimental Protocol: RP-HPLC

This protocol is based on a representative RP-HPLC method from the search results[5].

1. Sample Preparation (for Tablets):

• Twenty tablets are weighed and finely powdered.

• An amount of powder equivalent to one tablet is accurately weighed and transferred to a volumetric flask.

• The powder is dissolved in the mobile phase, sonicated for 15 minutes, and the volume is made up to the mark with the mobile phase.

• The solution is filtered through a 0.45 µm membrane filter.

2. Liquid Chromatography:

• Column: Hypersil Gold Thermo Scientific C18 (250 cm × 4.6 mm) 5 µm[5].

• Mobile Phase: A mixture of acetonitrile and ammonium carbonate buffer (55:45 v/v)[5].

• Flow Rate: 1.0 mL/min[5].

• Detection: UV detection at 277 nm[5].

• Injection Volume: 20 µL.

References

• 1. Determination of pioglitazone, its metabolite and alogliptin in human plasma by a novel LC-MS/MS method; application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. japsonline.com [japsonline.com]
• 3. "Enhanced LC-MS/MS determination of alogliptin and metformin in plasma:" by Shereen Mowaka, Ehab F. Elkady et al. [buescholar.bue.edu.eg]
• 4. scispace.com [scispace.com]
• 5. Development and Validation of an HPLC Method for Determination of Antidiabetic Drug Alogliptin Benzoate in Bulk and Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stability -Indicating RP-HPLC Method Development and Validation for the Simultaneous Estimation of Alogliptin and Metformin in Bulk and Pharmaceutical Formulations | Asian Journal of Pharmaceutical Research and Development [ajprd.com]
• 7. rjptonline.org [rjptonline.org]
• 8. researchgate.net [researchgate.net]
• 9. Method development and validation of alogliptin by uv spectroscopic method [wisdomlib.org]

Robustness in Action: A Comparative Guide to HPLC Method Testing for Alogliptin with a Focus on Deuterated Impurity 7-d3

For researchers, scientists, and drug development professionals, ensuring the reliability of analytical methods is paramount. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) method robustness, with a specific focus on the analysis of Alogliptin and its deuterated impurity, Alogliptin impurity 7-d3. The data presented herein is a synthesized representation based on established HPLC methods for Alogliptin and industry-standard robustness testing protocols, designed to illustrate the evaluation process.

Comparative Analysis of HPLC Method Robustness

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[1][2] This section details the results of a simulated robustness study on an HPLC method for Alogliptin, including its deuterated impurity 7-d3.

Table 1: HPLC Method Parameters for Alogliptin Analysis

Parameter	Condition
Column	Kromasil C18 (250 x 4.6 mm, 5 µm)[3]
Mobile Phase	0.1% Perchloric acid (pH adjusted to 3.0 with triethylamine) and Acetonitrile in a gradient mode[3]
Flow Rate	1.0 mL/min[4][5]
Detection Wavelength	278 nm[4]
Column Temperature	30°C[5]
Injection Volume	20 µL[4]

Table 2: Robustness Study Results for Alogliptin and Impurity 7-d3

Parameter Varied	Variation	System Suitability Parameter	Alogliptin	Alogliptin impurity 7-d3	Acceptance Criteria
Flow Rate (mL/min)	0.8	Tailing Factor	1.1	1.2	≤ 2.0
1.2	1.0	1.1
0.8	Theoretical Plates	> 2000	> 2000	> 2000
1.2	> 2000	> 2000
Column Temperature (°C)	28	Tailing Factor	1.1	1.1	≤ 2.0
32	1.1	1.2
28	Theoretical Plates	> 2000	> 2000	> 2000
32	> 2000	> 2000
Mobile Phase pH	2.8	Tailing Factor	1.2	1.3	≤ 2.0
3.2	1.0	1.1
2.8	Theoretical Plates	> 2000	> 2000	> 2000
3.2	> 2000	> 2000
Wavelength (nm)	276	Assay (%)	99.8	-	98.0 - 102.0
280	100.1	-

Alternative Analytical Methodologies

While HPLC is a widely used and robust method, other techniques can be employed for the analysis of Alogliptin and its impurities.

Table 3: Comparison with Alternative Methods

Method	Principle	Advantages	Disadvantages
Thin-Layer Chromatography (TLC)	Separation based on differential partitioning between a stationary phase and a liquid mobile phase.	Simple, cost-effective, high throughput for qualitative screening.	Lower resolution and sensitivity compared to HPLC, not ideal for quantification.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Combines the separation power of HPLC with the mass analysis capabilities of mass spectrometry.	High sensitivity and selectivity, capable of structural elucidation.	Higher cost of instrumentation and complexity of operation.

Experimental Protocol: Robustness Testing of HPLC Method

This protocol outlines the methodology for assessing the robustness of the HPLC method for Alogliptin and its impurity 7-d3.

1. Objective: To evaluate the reliability of the analytical method under small, deliberate variations in its parameters.

2. Materials:

• Alogliptin Benzoate reference standard
• Alogliptin impurity 7-d3 reference standard
• Acetonitrile (HPLC grade)
• Perchloric acid (AR grade)
• Triethylamine (AR grade)
• Water (Milli-Q or equivalent)

3. Chromatographic Conditions:

• Instrument: HPLC system with UV detector.
• Column: Kromasil C18 (250 x 4.6 mm, 5 µm).[3]
• Mobile Phase A: 0.1% Perchloric acid in water, pH adjusted to 3.0 with triethylamine.
• Mobile Phase B: Acetonitrile.
• Gradient Program: (Illustrative) 0-5 min, 30% B; 5-15 min, 30-70% B; 15-20 min, 70% B; 20.1-25 min, 30% B.
• Flow Rate: 1.0 mL/min.[4][5]
• Column Temperature: 30°C.[5]
• Detection Wavelength: 278 nm.[4]
• Injection Volume: 20 µL.[4]

4. Preparation of Solutions:

• Standard Stock Solution: Accurately weigh and dissolve Alogliptin Benzoate and Alogliptin impurity 7-d3 in a suitable diluent to obtain a known concentration.
• Working Standard Solution: Dilute the stock solution to a suitable concentration for analysis.

5. Robustness Parameters and Variations:

• Flow Rate: ± 0.2 mL/min (i.e., 0.8 mL/min and 1.2 mL/min).
• Column Temperature: ± 2°C (i.e., 28°C and 32°C).
• Mobile Phase pH: ± 0.2 units (i.e., pH 2.8 and pH 3.2).
• Detection Wavelength: ± 2 nm (i.e., 276 nm and 280 nm).

6. Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition.
• Inject the working standard solution under the nominal (original) conditions and record the chromatogram.
• For each robustness parameter, modify one parameter at a time while keeping others constant.
• Inject the working standard solution for each varied condition and record the chromatograms.
• Evaluate the system suitability parameters (e.g., tailing factor, theoretical plates, resolution) and assay results for each condition.

7. Data Analysis:

• Compare the system suitability parameters and assay results obtained under varied conditions with those from the nominal conditions.
• The method is considered robust if the results remain within the predefined acceptance criteria.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the robustness testing process.

Caption: Workflow for HPLC Method Robustness Testing.

Caption: Logical Relationship in Robustness Assessment.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. actascientific.com [actascientific.com]
• 3. Characterization of process-related impurities including forced degradation products of alogliptin benzoate and the development of the corresponding reversed-phase high-performance liquid chromatography method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development and Validation of an HPLC Method for Determination of Antidiabetic Drug Alogliptin Benzoate in Bulk and Tablets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-laboratory Alogliptin Analysis Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of various analytical methods for the quantification of Alogliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used in the treatment of type 2 diabetes. The information presented is collated from a range of independent validation studies, offering insights into the performance of different techniques under various experimental conditions. This document is intended to assist researchers and analytical chemists in selecting and implementing appropriate methods for their specific needs, from routine quality control to bioanalytical studies.

Mechanism of Action: Alogliptin

Alogliptin exerts its therapeutic effect by inhibiting the dipeptidyl peptidase-4 (DPP-4) enzyme. This enzyme is responsible for the degradation of incretin hormones, such as glucagon-like peptide-1 (GLP-1). By inhibiting DPP-4, Alogliptin increases the levels of active incretins, which in turn stimulate insulin secretion and suppress glucagon release in a glucose-dependent manner, thereby improving glycemic control.

Specificity of Alogliptin Analysis in Complex Biological Matrices: A Comparative Guide to Internal Standard Selection

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Alogliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor, in complex biological matrices is paramount for pharmacokinetic and toxicokinetic studies. The choice of an appropriate internal standard (IS) is critical to ensure the specificity, accuracy, and robustness of bioanalytical methods, particularly when using highly sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides a comprehensive comparison of Alogliptin impurity 7-d3, a deuterated analog of a potential Alogliptin impurity, against a hypothetical structural analog, "Alogliptin Impurity 7," for use as an internal standard in the bioanalysis of Alogliptin.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards, such as Alogliptin impurity 7-d3, are widely regarded as the gold standard in quantitative bioanalysis.[1][2] These standards are chemically and physically almost identical to the analyte of interest, with the only significant difference being their mass.[1] This near-identical behavior ensures that they co-elute chromatographically and experience similar extraction recovery and matrix effects as the analyte, thereby providing the most accurate correction for variations during sample preparation and analysis.[1][2]

Alternative Internal Standards: Structural Analogs

In the absence of a stable isotope-labeled standard, a structural analog can be used as an internal standard. For the purpose of this guide, we will consider a hypothetical "Alogliptin Impurity 7," a known process impurity with a structure similar to Alogliptin but with distinct mass and chromatographic properties. While more accessible, structural analogs may not perfectly mimic the behavior of the analyte, potentially leading to less accurate quantification.

Comparative Analysis: Alogliptin Impurity 7-d3 vs. "Alogliptin Impurity 7"

To objectively compare the performance of Alogliptin impurity 7-d3 and "Alogliptin Impurity 7" as internal standards, a series of validation experiments should be conducted in a relevant biological matrix, such as human plasma. The following sections outline the experimental protocols and present hypothetical data to illustrate the expected outcomes.

Experimental Protocols

A validated LC-MS/MS method for the quantification of Alogliptin in human plasma would form the basis of this comparison. The key experiments to assess the specificity of the internal standard are outlined below.

1. Specificity and Selectivity

• Objective: To assess the potential for interference from endogenous plasma components at the retention times of Alogliptin and the internal standard.

• Method:

  • Analyze at least six different lots of blank human plasma.

  • Analyze a blank plasma sample spiked with the internal standard only.

  • Analyze a blank plasma sample spiked with Alogliptin at the lower limit of quantification (LLOQ) and the internal standard.

• Acceptance Criteria: No significant interfering peaks should be observed at the retention times of the analyte and the internal standard in the blank plasma samples.

2. Matrix Effect

• Objective: To evaluate the suppressive or enhancing effect of the biological matrix on the ionization of Alogliptin and the internal standard.

• Method:

  • Prepare two sets of samples at low and high concentrations of Alogliptin and the internal standard.

  • Set A: Spike the analyte and internal standard into the post-extraction supernatant of blank plasma from at least six different sources.

  • Set B: Prepare standards in a neat solution (e.g., mobile phase) at the same concentrations.

  • Calculate the matrix factor (MF) for both the analyte and the internal standard: MF = (Peak Area in Presence of Matrix) / (Peak Area in Neat Solution)

  • Calculate the internal standard-normalized matrix factor.

• Acceptance Criteria: The coefficient of variation (CV) of the internal standard-normalized matrix factor across the different lots of plasma should be ≤15%.

3. Isotopic Interference (for Alogliptin impurity 7-d3)

• Objective: To assess any contribution of the Alogliptin signal to the mass transition of the deuterated internal standard and vice versa.

• Method:

  • Analyze a blank plasma sample spiked with a high concentration of Alogliptin (at the upper limit of quantification, ULOQ) and no internal standard. Monitor the mass transition of the internal standard.

  • Analyze a blank plasma sample spiked with the internal standard and no Alogliptin. Monitor the mass transition of Alogliptin.

• Acceptance Criteria: The response of the interfering peak should be less than 20% of the response at the LLOQ for the analyte and less than 5% for the internal standard.

Data Presentation: A Comparative Summary

The following table summarizes the hypothetical quantitative data from the validation experiments, comparing the performance of Alogliptin impurity 7-d3 and "Alogliptin Impurity 7".

Parameter	Alogliptin impurity 7-d3 (Deuterated IS)	"Alogliptin Impurity 7" (Structural Analog IS)	Regulatory Acceptance Criteria (FDA/EMA)
Specificity	No interfering peaks observed at the retention time of the IS.	A minor interfering peak was observed in 1 out of 6 plasma lots, but it was below the significance threshold.	No significant interference at the retention time of the analyte and IS.
Matrix Effect (IS-Normalized MF, CV%)	3.5%	18.2%	≤15%
Chromatographic Co-elution with Alogliptin	Yes (ΔRT < 0.05 min)	No (ΔRT = 0.8 min)	Co-elution is ideal for deuterated standards to ensure similar matrix effects.
Isotopic Interference	Contribution of Alogliptin to IS signal: <1% of LLOQ. Contribution of IS to Alogliptin signal: <0.1% of LLOQ.	Not Applicable	Analyte contribution to IS should be <5% of IS response. IS contribution to analyte should be <0.1% of analyte response at LLOQ.
Overall Specificity Assessment	High. Effectively compensates for matrix effects due to identical physicochemical properties and co-elution. Minimal risk of isotopic interference.	Moderate. Prone to differential matrix effects due to different retention times and physicochemical properties, leading to higher variability.	-

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow for assessing specificity and the logical relationship for selecting an appropriate internal standard.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. resolvemass.ca [resolvemass.ca]

Safety & Regulatory Compliance

Navigating the Disposal of Alogliptin Impurity 7-d3: A Guide for Laboratory Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals handling specialized compounds like Alogliptin impurity 7-d3, a clear and compliant disposal protocol is essential. This guide provides a procedural framework for the safe and effective disposal of this deuterated pharmaceutical impurity, ensuring adherence to regulatory standards and promoting a culture of safety.

Core Principles of Chemical Waste Management

The disposal of Alogliptin impurity 7-d3, like any laboratory chemical, is governed by a hierarchy of regulations and best practices. The primary goal is to minimize environmental impact and protect public health. Key regulatory bodies in the United States include the Environmental Protection Agency (EPA), which oversees hazardous waste management through the Resource Conservation and Recovery Act (RCRA), and often, more stringent state and local authorities.[1][2] It is imperative to consult the specific Safety Data Sheet (SDS) for Alogliptin impurity 7-d3 to understand its specific hazards and disposal requirements.

A fundamental principle of pharmaceutical waste management is the prohibition of sewering, or flushing, of hazardous pharmaceutical waste for healthcare facilities.[2][3] While laboratory settings may have different immediate regulations, this principle underscores the importance of preventing chemical entry into waterways.

Step-by-Step Disposal Protocol for Alogliptin Impurity 7-d3

• Consult the Safety Data Sheet (SDS): The SDS is the most critical document for specific guidance on the hazards, handling, and disposal of Alogliptin impurity 7-d3. It will provide information on whether the compound is classified as hazardous waste.

• Segregation of Waste: Do not mix Alogliptin impurity 7-d3 with other chemical waste unless explicitly permitted by your institution's waste management plan. Proper segregation is key to safe and compliant disposal.

• Containerization and Labeling:

  • Use a designated, compatible, and properly sealed waste container.

  • Clearly label the container with the full chemical name: "Alogliptin impurity 7-d3" and any other required hazard warnings as specified in the SDS.

• Arrange for Licensed Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for pickup and disposal.[4] Most pharmaceutical waste is treated at a permitted facility, often through incineration.[2]

• Maintain Records: Keep accurate records of the amount of Alogliptin impurity 7-d3 disposed of and the date of disposal, in accordance with your institution's policies and local regulations.

Quantitative Data Summary

The specific quantitative data for Alogliptin impurity 7-d3 disposal, such as concentration limits for certain disposal methods, will be found in the compound's Safety Data Sheet. The table below provides a template for summarizing this critical information once obtained.

Parameter	Value	Source
EPA Hazardous Waste Code	As specified in the SDS	SDS Section 13
Reportable Quantity (RQ)	As specified in the SDS or regulations	SDS Section 14
Toxicity Characteristic	e.g., TCLP limits, if applicable	SDS Section 12
Recommended Disposal Method	e.g., Incineration, Chemical Treatment	SDS Section 13

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Alogliptin impurity 7-d3.

Disposal decision workflow for Alogliptin impurity 7-d3.

Handling and Safety Precautions

When handling Alogliptin impurity 7-d3, it is crucial to adhere to standard laboratory safety protocols. While the toxicological properties of this specific impurity may not be fully investigated, it is prudent to treat it with the same level of caution as the parent compound, Alogliptin.[5]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, such as a chemical fume hood, to avoid inhalation.

• Spill Response: In case of a spill, clean it up immediately following the procedures outlined in the SDS. Generally, this involves absorbing the material with an inert substance and placing it into a suitable container for disposal.[5]

By following these guidelines and consulting the specific Safety Data Sheet, laboratory professionals can ensure the safe and compliant disposal of Alogliptin impurity 7-d3, contributing to a safer research environment and a healthier planet.

References

• 1. sdmedwaste.com [sdmedwaste.com]
• 2. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 3. Management Of Hazardous Waste Pharmaceuticals - NYSDEC [dec.ny.gov]
• 4. isotope.com [isotope.com]
• 5. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

Essential Safety and Logistics for Handling Alogliptin Impurity 7-d3

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of Alogliptin impurity 7-d3 in a laboratory setting. Given that the toxicological properties of this specific deuterated impurity have not been extensively investigated, it is imperative to handle it with the same level of caution as the parent compound, Alogliptin.[1]

Personal Protective Equipment (PPE)

When handling Alogliptin impurity 7-d3, a comprehensive approach to personal protection is essential to minimize exposure.[2][3] The following PPE is mandatory:

• Eye Protection: Wear tightly fitting safety goggles with side-shields.[4] If there is a risk of splashing, a face shield should also be used.[5]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[2][4] Gloves should be inspected before use and disposed of properly after handling the substance.[4]

• Respiratory Protection: In cases where dust or aerosols may be generated, a NIOSH-approved respirator is necessary.[4][6] For brief exposure or low concentrations, an N95 or higher-rated dust mask may be sufficient.[2] In situations with the potential for higher concentrations or as the sole means of respiratory protection, a full-face supplied-air respirator is required.[4]

• Protective Clothing: A lab coat or disposable coveralls should be worn to prevent skin contact.[1][5] In case of significant handling, impervious clothing may be necessary.[4]

Operational Plan for Safe Handling

A systematic approach to handling Alogliptin impurity 7-d3 will ensure a safe laboratory environment.

2.1. Engineering Controls:

• Ventilation: All handling of the solid material should be conducted in a well-ventilated area, preferably within a chemical fume hood or a ventilated enclosure to keep airborne concentrations to a minimum.[1]

2.2. Procedural Guidelines:

• Preparation: Before handling, ensure that the work area is clean and uncluttered. All necessary equipment, including PPE, should be readily available.

• Weighing and Transfer: Conduct weighing and transferring of the solid material within a fume hood or a balance enclosure to contain any dust.

• Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

• Spill Management: In the event of a spill, immediately clean it up following established laboratory procedures. Use appropriate PPE and avoid generating dust. The spilled material should be collected into a suitable container for disposal.[1]

• Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1][4] Contaminated clothing should be removed and washed before reuse.[1]

Disposal Plan

The disposal of Alogliptin impurity 7-d3 and any contaminated materials must be handled in accordance with local, state, and federal regulations.[7][8]

• Waste Categorization: Alogliptin impurity 7-d3 should be treated as hazardous pharmaceutical waste.[7]

• Collection:

  • Collect excess solid material and any contaminated disposable items (e.g., gloves, wipes) in a clearly labeled, sealed container designated for hazardous chemical waste.[1]

  • Liquid waste containing the compound should be collected in a separate, labeled hazardous waste container.

• Disposal Method:

  • Do not dispose of this material down the drain.[8][9] Improper disposal can lead to environmental contamination.[9]

  • The designated hazardous waste must be disposed of through a licensed hazardous material disposal company.[4] The primary method for disposal of pharmaceutical waste is incineration.[7][10]

Quantitative Data Summary

Property	Value
Chemical Formula	C18H14D7N5O2
Appearance	Solid
Primary Hazard	Harmful if swallowed[1]
Occupational Exposure Limits	Not established; handle as a potent compound.

Experimental Workflow and Logic Diagrams

The following diagrams illustrate the key processes for handling and disposing of Alogliptin impurity 7-d3.

Caption: Workflow for Handling Alogliptin Impurity 7-d3.

Caption: Disposal Pathway for Alogliptin Impurity 7-d3 Waste.

References

• 1. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 2. safetyware.com [safetyware.com]
• 3. 3mindia.in [3mindia.in]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. epa.gov [epa.gov]
• 6. 3m.com [3m.com]
• 7. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 8. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]
• 9. Pharmaceutical Waste | Department of Toxic Substances Control [dtsc.ca.gov]
• 10. securewaste.net [securewaste.net]